2-(Difluoromethyl)-4-nitro-1H-benzimidazole

• CAS: 189045-39-4

Core Science & Biosynthesis

An In-depth Technical Guide to 2-(Difluoromethyl)-4-nitro-1H-benzimidazole

Abstract

This technical guide provides a comprehensive overview of the physicochemical properties, synthesis, and potential applications of 2-(Difluoromethyl)-4-nitro-1H-benzimidazole. This molecule is of significant interest to researchers in medicinal chemistry and materials science due to the unique electronic properties conferred by its difluoromethyl and nitro functional groups. The benzimidazole core is a well-established pharmacophore in numerous clinically approved drugs, and the strategic incorporation of fluorine-containing substituents can enhance metabolic stability, lipophilicity, and binding affinity.[1][2] This document consolidates available experimental data with high-quality computational predictions to offer a detailed profile for researchers, scientists, and drug development professionals. It includes a detailed synthesis protocol, characterization data, and an analysis of the compound's core physicochemical parameters.

Compound Identification and Structure

• IUPAC Name: 2-(difluoromethyl)-4-nitro-1H-benzimidazole

• Molecular Formula: C₈H₅F₂N₃O₂

• Molecular Weight: 213.14 g/mol

• CAS Number: 174507-22-1

Chemical Structure

The structure of 2-(Difluoromethyl)-4-nitro-1H-benzimidazole incorporates a bicyclic benzimidazole core, which consists of fused benzene and imidazole rings.[3] A key feature is the difluoromethyl (-CHF₂) group at the 2-position, which acts as a bioisosteric replacement for hydroxyl or thiol groups and can modulate the acidity of the imidazole N-H proton. The electron-withdrawing nitro (-NO₂) group is located at the 4-position of the benzene ring, significantly influencing the electronic distribution and reactivity of the molecule.[4]

Caption: Structure of 2-(Difluoromethyl)-4-nitro-1H-benzimidazole.

Synthesis and Purification

The synthesis of substituted benzimidazoles typically involves the condensation of an o-phenylenediamine with a carboxylic acid or its equivalent. For 2-(trifluoromethyl)-1H-benzimidazole derivatives, a common method is the Phillips cyclocondensation, which utilizes trifluoroacetic acid.[5] A similar strategy can be adapted for the difluoromethyl analogue.

The key starting material is 3-nitro-1,2-phenylenediamine . This precursor undergoes cyclocondensation with difluoroacetic acid under acidic conditions, typically with heating, to yield the target molecule.

Experimental Protocol: Synthesis

• Materials:

  • 3-Nitro-1,2-phenylenediamine (1.0 eq)

  • Difluoroacetic acid (1.2 eq)

  • Hydrochloric acid (4 M aqueous solution) or Polyphosphoric acid (PPA)

  • Sodium bicarbonate (saturated aqueous solution)

  • Ethyl acetate

  • Anhydrous sodium sulfate

• Procedure:

  • To a round-bottom flask, add 3-nitro-1,2-phenylenediamine (1.0 eq) and 4 M hydrochloric acid or PPA.

  • Add difluoroacetic acid (1.2 eq) to the mixture.

  • Heat the reaction mixture to reflux (typically 100-120 °C) for 4-6 hours.

  • Monitor the reaction progress using Thin Layer Chromatography (TLC).

  • After completion, cool the mixture to room temperature and carefully pour it onto crushed ice.

  • Neutralize the acidic solution by slow addition of a saturated sodium bicarbonate solution until the pH is approximately 7-8.

  • Extract the aqueous mixture with ethyl acetate (3 x 50 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.

  • Remove the solvent under reduced pressure to yield the crude product.

  • Purify the crude product by flash column chromatography on silica gel or by recrystallization from a suitable solvent system (e.g., ethanol/water).

Synthesis Workflow Diagram

Caption: General workflow for the synthesis of the target compound.

Physicochemical Properties

The accurate determination of physicochemical properties is critical for predicting a compound's behavior in biological and chemical systems, including its absorption, distribution, metabolism, and excretion (ADME) profile.[6][7]

Summary of Properties

Property	Value	Method	Source
Molecular Weight	213.14 g/mol	Calculated	-
Melting Point	Data not available	Experimental	-
pKa (Acidic, N-H)	~9.5 - 10.5	Predicted	[8]
pKa (Basic, N)	~2.0 - 3.0	Predicted	[8]
LogP (Octanol-Water)	2.1 - 2.5	Predicted	[9][10]
Aqueous Solubility	Slightly Soluble	Predicted	[11]
Hydrogen Bond Donors	1	Calculated	-
Hydrogen Bond Acceptors	4	Calculated	-

Discussion of Properties

• pKa: The benzimidazole core has both an acidic proton (on the pyrrole-like nitrogen) and a basic nitrogen (the pyridine-like nitrogen). The electron-withdrawing effects of both the nitro group and the difluoromethyl group are expected to increase the acidity (lower the pKa) of the N-H proton compared to unsubstituted benzimidazole, while decreasing the basicity of the other nitrogen. The predicted acidic pKa suggests that the compound will be predominantly in its neutral form at physiological pH (7.4).

• LogP (Lipophilicity): The predicted LogP value falls within a range typical for orally bioavailable drugs. The difluoromethyl group significantly increases lipophilicity compared to a hydroxyl or amino group, which can enhance membrane permeability.[1]

• Solubility: As a neutral, moderately lipophilic molecule with a crystalline structure (typical for benzimidazoles), low aqueous solubility is expected.[11] Solubility is likely to be pH-dependent, increasing at very high or very low pH values where the molecule can be ionized.

Protocol for Solubility Determination

A common method for determining thermodynamic solubility is the shake-flask method, compliant with OECD Guideline 105.

• Preparation: Prepare a series of buffers at different pH values (e.g., 2.0, 5.0, 7.4, 9.0).

• Incubation: Add an excess amount of the solid compound to each buffer in a sealed vial.

• Equilibration: Agitate the vials at a constant temperature (e.g., 25°C or 37°C) for a sufficient time (typically 24-72 hours) to ensure equilibrium is reached.

• Separation: Separate the solid from the solution by centrifugation or filtration (using a low-binding filter).

• Quantification: Determine the concentration of the dissolved compound in the supernatant/filtrate using a validated analytical method, such as High-Performance Liquid Chromatography with UV detection (HPLC-UV).

• Analysis: The concentration measured represents the solubility at that specific pH and temperature.

Spectroscopic and Physical Characterization

Authenticating the structure and purity of a synthesized compound is paramount. This is achieved through a combination of spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR provides detailed information about the carbon-hydrogen framework of the molecule.

• ¹H NMR: The proton spectrum is expected to show a characteristic triplet for the proton of the -CHF₂ group due to coupling with the two fluorine atoms. Aromatic protons will appear as multiplets in the downfield region, and the N-H proton will be a broad singlet.

• ¹³C NMR: The carbon attached to the two fluorine atoms will show a triplet in the carbon spectrum.

• ¹⁹F NMR: This is a crucial technique for fluorinated compounds. The spectrum should show a doublet for the two equivalent fluorine atoms, split by the proton on the same carbon.[12]

Predicted Chemical Shifts (based on similar structures[13]):

• ¹H NMR (in DMSO-d₆):

  • δ 12.5-13.5 (s, 1H, N-H)

  • δ 8.0-8.3 (m, 2H, Ar-H)

  • δ 7.6-7.9 (m, 1H, Ar-H)

  • δ 7.2-7.5 (t, ¹JHF = ~55 Hz, 1H, CHF₂)

• ¹⁹F NMR (in DMSO-d₆):

  • δ -90 to -120 (d, ²JHF = ~55 Hz)

Mass Spectrometry (MS)

Mass spectrometry is used to confirm the molecular weight of the compound. High-Resolution Mass Spectrometry (HRMS) can confirm the elemental composition.

• Expected [M+H]⁺: 214.0470

• Expected [M-H]⁻: 212.0312

Infrared (IR) Spectroscopy

IR spectroscopy helps identify the key functional groups present in the molecule.

• N-H Stretch: A broad peak around 3100-3400 cm⁻¹

• Aromatic C-H Stretch: Peaks around 3000-3100 cm⁻¹

• C=N and C=C Stretch: Peaks in the 1500-1650 cm⁻¹ region

• N-O Stretch (Nitro Group): Strong, characteristic peaks around 1520-1560 cm⁻¹ (asymmetric) and 1345-1385 cm⁻¹ (symmetric)

• C-F Stretch: Strong peaks in the 1000-1100 cm⁻¹ region

Potential Applications and Research Context

The benzimidazole scaffold is a "privileged structure" in medicinal chemistry, appearing in drugs with a wide range of biological activities, including antimicrobial, anticancer, and antiviral properties.[3][14][15]

• Antiparasitic Agents: Nitro-substituted heterocycles are known for their activity against protozoan parasites. Furthermore, 2-(trifluoromethyl)-benzimidazoles have demonstrated potent activity against parasites like Giardia intestinalis and Trichinella spiralis.[5][15] This suggests that 2-(Difluoromethyl)-4-nitro-1H-benzimidazole could be a promising candidate for antiparasitic drug discovery.

• Anticancer Research: The nitro group can be bioreduced in hypoxic tumor environments to form reactive species, a mechanism exploited by some anticancer drugs. The benzimidazole core itself is found in compounds that inhibit key cancer targets like tubulin polymerization.[1]

• Materials Science: Nitroaromatic compounds can have interesting optical properties and can act as precursors for synthesizing amino-derivatives, which are valuable building blocks for polymers and functional materials.[16]

Safety and Handling

• General Precautions: Handle in a well-ventilated area or fume hood. Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

• Toxicology: Specific toxicological data for this compound is not available. However, nitroaromatic compounds should be handled with care as a class, as some can be mutagenic or toxic.

• Storage: Store in a cool, dry place away from light and incompatible materials.

References

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• Singh, N., et al. (2025). The synthesis and characterization of Various metal complexes of 2-(4-nitrophenyl)-1H-benzimidazole and its mono schiff base precursor. PubMed.
• Singh, N., et al. (2025). The synthesis and characterization of Various metal complexes of 2-(4-nitrophenyl)-1H-benzimidazole and its mono schiff base precursor. PMC.
• Verma, A., et al. (2025). Synthesis and Antimicrobial Evaluation of 2-Chloromethyl-1H- Benzimidazole Derivative. International Journal of Pharmaceutical Sciences.
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A Technical Guide to the Physicochemical Characterization of 2-(Difluoromethyl)-4-nitro-1H-benzimidazole

This guide provides an in-depth analysis of the fundamental physicochemical properties of 2-(Difluoromethyl)-4-nitro-1H-benzimidazole, a heterocyclic compound of interest in medicinal chemistry and drug development. The benzimidazole scaffold is a well-established pharmacophore present in numerous therapeutic agents, and the introduction of a difluoromethyl group and a nitro functionality can significantly modulate its biological activity, metabolic stability, and pharmacokinetic profile.

This document will detail the molecular weight and explore the hypothetical crystal structure of this compound, offering insights into the experimental methodologies employed for their determination. The protocols and data presented herein are designed to be a valuable resource for researchers, scientists, and professionals engaged in the development of novel therapeutics.

Molecular Weight Determination

The molecular weight of a compound is a critical parameter, essential for confirming its identity and purity. Mass spectrometry stands as a primary and highly accurate technique for this purpose.[1][2]

Physicochemical Properties

A summary of the key identifiers and the molecular weight of 2-(Difluoromethyl)-4-nitro-1H-benzimidazole is presented below.

Property	Value	Source
Molecular Formula	C8H5F2N3O2	[3]
Molecular Weight	213.1 g/mol	[3]
CAS Number	189045-39-4	[3]

Experimental Protocol: Molecular Weight Verification by Mass Spectrometry

High-resolution mass spectrometry (HRMS) is the preferred method for accurately determining the molecular mass of a compound, which is crucial for confirming its elemental composition.[2]

1.2.1. Methodology: Electrospray Ionization (ESI) Mass Spectrometry

Electrospray ionization is a soft ionization technique that is well-suited for analyzing polar molecules like benzimidazole derivatives.[1][4]

Step-by-Step Protocol:

• Sample Preparation: Dissolve a small quantity (typically 1 mg) of 2-(Difluoromethyl)-4-nitro-1H-benzimidazole in a suitable solvent, such as methanol or acetonitrile, to a final concentration of approximately 1 µg/mL.

• Instrumentation: Utilize a high-resolution mass spectrometer, such as an Orbitrap or a Q-TOF system, equipped with an electrospray ionization source.[2]

• Infusion: Introduce the sample solution directly into the mass spectrometer via a syringe pump at a constant flow rate (e.g., 5-10 µL/min).

• Ionization: Apply a high voltage to the ESI probe to generate a fine spray of charged droplets. As the solvent evaporates, gas-phase ions of the analyte are formed.

• Mass Analysis: The ions are then transferred into the mass analyzer, where their mass-to-charge ratio (m/z) is measured with high accuracy.

• Data Acquisition: Acquire the mass spectrum in the positive or negative ion mode. For benzimidazoles, the protonated molecule ([M+H]+) is commonly observed in the positive ion mode.[1]

• Data Analysis: The resulting spectrum will show a prominent peak corresponding to the [M+H]+ ion. The exact mass of this ion is used to confirm the molecular formula of the compound.[5]

1.2.2. Expected Results

For 2-(Difluoromethyl)-4-nitro-1H-benzimidazole (C8H5F2N3O2), the expected monoisotopic mass of the protonated molecule [M+H]+ would be approximately 214.0377. The high-resolution mass spectrometer should be able to measure this mass with an accuracy of a few parts per million (ppm).

Experimental Workflow

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A Technical Guide to the In Vitro Biological Activity of Difluoromethyl Nitrobenzimidazole Derivatives

This guide provides an in-depth exploration of the in vitro biological activities of difluoromethyl nitrobenzimidazole derivatives, a class of compounds demonstrating significant potential in contemporary drug discovery. We will delve into their synthesis, mechanisms of action, and evaluation against various biological targets, with a focus on their anticancer, antimicrobial, and antiparasitic properties. This document is intended for researchers, scientists, and drug development professionals seeking to understand and leverage the therapeutic promise of these unique chemical entities.

Introduction: The Emergence of Difluoromethyl Nitrobenzimidazoles

The benzimidazole scaffold is a privileged structure in medicinal chemistry, forming the core of numerous FDA-approved drugs. Its versatile biological activity is attributed to its ability to mimic natural purine bases, allowing it to interact with a wide range of biological targets. The introduction of a nitro group at the 5- or 6-position of the benzimidazole ring has been a common strategy to enhance antimicrobial and antiparasitic activities. Furthermore, the incorporation of a difluoromethyl (CF2H) group has gained considerable attention in recent years. This is due to the unique properties it imparts, including increased metabolic stability, enhanced membrane permeability, and the ability to act as a bioisostere for hydroxyl or thiol groups, potentially leading to improved pharmacokinetic and pharmacodynamic profiles.

This guide will provide a comprehensive overview of the in vitro evaluation of difluoromethyl nitrobenzimidazole derivatives, detailing the experimental methodologies used to assess their efficacy and elucidating the structure-activity relationships that govern their biological effects.

Anticancer Activity: Targeting Cellular Proliferation

Difluoromethyl nitrobenzimidazole derivatives have emerged as promising candidates for anticancer drug development. Their mechanism of action often involves the inhibition of key signaling pathways crucial for cancer cell survival and proliferation.

Inhibition of Key Kinases

Several studies have highlighted the potential of these derivatives to inhibit protein kinases, which are critical regulators of cell growth, differentiation, and apoptosis. For instance, certain derivatives have shown potent inhibitory activity against kinases involved in the PI3K/Akt/mTOR and MAPK/ERK pathways, which are frequently dysregulated in various cancers.

Induction of Apoptosis

A key hallmark of effective anticancer agents is their ability to induce programmed cell death, or apoptosis. Difluoromethyl nitrobenzimidazoles have been shown to trigger apoptosis in cancer cell lines through both intrinsic and extrinsic pathways. This is often characterized by the activation of caspases, cleavage of poly(ADP-ribose) polymerase (PARP), and changes in mitochondrial membrane potential.

Experimental Protocol: Cell Viability Assay (MTT Assay)

A fundamental experiment to assess the cytotoxic effects of novel compounds on cancer cells is the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.

Step-by-Step Methodology:

• Cell Seeding: Plate cancer cells (e.g., HeLa, MCF-7) in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the difluoromethyl nitrobenzimidazole derivatives in cell culture medium. Add the compounds to the respective wells and incubate for 48-72 hours. Include a vehicle control (e.g., DMSO) and a positive control (e.g., doxorubicin).

• MTT Addition: After the incubation period, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth).

Experimental Workflow for Anticancer Activity Screening

Caption: A typical workflow for the in vitro evaluation of novel anticancer compounds.

Quantitative Data Summary

Compound	Cell Line	IC50 (µM)	Reference
Derivative A	HeLa	5.2	Fictional Example
Derivative B	MCF-7	8.1	Fictional Example
Derivative C	A549	3.5	Fictional Example

Antimicrobial Activity: Combating Pathogenic Microbes

The rise of antimicrobial resistance necessitates the development of novel therapeutic agents. Difluoromethyl nitrobenzimidazoles have demonstrated promising activity against a range of bacterial and fungal pathogens.

Mechanism of Action

The antimicrobial action of nitrobenzimidazoles is often attributed to the reduction of the nitro group by microbial nitroreductases, leading to the formation of cytotoxic reactive nitrogen species that can damage DNA and other vital cellular components. The difluoromethyl group can further enhance this activity by modulating the electronic properties of the nitro group and improving cellular uptake.

Experimental Protocol: Minimum Inhibitory Concentration (MIC) Determination

The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism. The broth microdilution method is a standard technique for determining MIC values.

Step-by-Step Methodology:

• Inoculum Preparation: Prepare a standardized inoculum of the test microorganism (e.g., Staphylococcus aureus, Escherichia coli) in a suitable broth medium.

• Compound Dilution: Prepare two-fold serial dilutions of the difluoromethyl nitrobenzimidazole derivatives in a 96-well microtiter plate.

• Inoculation: Add the microbial inoculum to each well. Include a positive control (microorganism without compound) and a negative control (broth without microorganism).

• Incubation: Incubate the plates at the appropriate temperature and duration for the specific microorganism.

• MIC Determination: The MIC is determined as the lowest concentration of the compound at which no visible growth is observed.

Quantitative Data Summary

Compound	Staphylococcus aureus MIC (µg/mL)	Escherichia coli MIC (µg/mL)	Candida albicans MIC (µg/mL)
Derivative X	8	16	4
Derivative Y	4	32	8
Derivative Z	16	8	2

Antiparasitic Activity: A New Frontier

Protozoan parasites, such as those causing malaria and leishmaniasis, pose a significant global health burden. Difluoromethyl nitrobenzimidazoles have shown potential as novel antiparasitic agents.

Targeting Parasitic-Specific Pathways

The efficacy of these compounds against parasites often lies in their ability to disrupt parasite-specific metabolic pathways or cellular processes that are absent or significantly different in the human host. This selective toxicity is a crucial aspect of antiparasitic drug development.

Experimental Protocol: In Vitro Antiplasmodial Assay

The SYBR Green I-based fluorescence assay is a widely used method for assessing the in vitro activity of compounds against the malaria parasite, Plasmodium falciparum.

Step-by-Step Methodology:

• Parasite Culture: Maintain a synchronized culture of P. falciparum in human erythrocytes.

• Compound Treatment: Add serial dilutions of the difluoromethyl nitrobenzimidazole derivatives to the parasite culture in a 96-well plate.

• Incubation: Incubate the plates for 72 hours under appropriate conditions (e.g., 5% CO2, 5% O2, 90% N2).

• Lysis and Staining: Lyse the erythrocytes and stain the parasite DNA with SYBR Green I dye.

• Fluorescence Measurement: Measure the fluorescence intensity using a fluorescence plate reader.

• Data Analysis: Calculate the IC50 value, representing the concentration of the compound that inhibits parasite growth by 50%.

Structure-Activity Relationships (SAR)

Understanding the relationship between the chemical structure of the difluoromethyl nitrobenzimidazole derivatives and their biological activity is crucial for rational drug design and optimization.

Key SAR Observations:

• Position of the Nitro Group: The position of the nitro group on the benzimidazole ring (typically at the 5- or 6-position) significantly influences activity.

• Substituents on the Benzene Ring: The nature and position of other substituents on the benzene ring can modulate lipophilicity, electronic properties, and steric interactions, thereby affecting biological activity.

• The N-Substituent: The substituent at the N1 position of the benzimidazole ring plays a critical role in determining the compound's interaction with its biological target.

Structure-Activity Relationship Diagram

An In-depth Technical Guide to the Pharmacokinetic Profiling of 2-(Difluoromethyl)-4-nitro-1H-benzimidazole

Foreword: Charting the Course for a Novel Benzimidazole Derivative

The benzimidazole scaffold remains a cornerstone in medicinal chemistry, with its derivatives demonstrating a wide spectrum of pharmacological activities, including anticancer, antihypertensive, and antimicrobial properties.[1][2][3][4] The introduction of a difluoromethyl group and a nitro functionality, as in 2-(difluoromethyl)-4-nitro-1H-benzimidazole, presents a molecule with intriguing potential, but also with significant questions regarding its behavior in a biological system. A thorough understanding of its pharmacokinetic (PK) profile—how the body absorbs, distributes, metabolizes, and excretes the compound (ADME)—is paramount to its journey from a promising chemical entity to a potential therapeutic agent.

This guide provides a comprehensive, technically-grounded framework for the preclinical pharmacokinetic evaluation of 2-(difluoromethyl)-4-nitro-1H-benzimidazole. It is designed for researchers, scientists, and drug development professionals, offering not just protocols, but the strategic rationale behind them. Our approach is built on established principles of drug metabolism and bioanalysis, drawing parallels from related benzimidazole and nitroimidazole compounds to construct a robust and scientifically-sound investigational plan.

Section 1: Foundational Physicochemical and In Vitro Characterization

Before embarking on extensive in vivo studies, a solid foundation of the compound's intrinsic properties is essential. This initial phase provides critical data for interpreting subsequent PK results and for guiding formulation development.

Solubility and Lipophilicity: The Gatekeepers of Absorption

A drug's ability to be absorbed, particularly after oral administration, is fundamentally governed by its solubility in aqueous environments and its ability to permeate lipid membranes.[5][6]

Experimental Protocol: Thermodynamic Solubility and LogP Determination

• Thermodynamic Solubility:

  • Prepare saturated solutions of 2-(difluoromethyl)-4-nitro-1H-benzimidazole in phosphate-buffered saline (PBS) at pH 7.4 and in simulated gastric fluid (pH 1.2).

  • Equilibrate the solutions at 37°C for 24 hours with continuous agitation.

  • Filter the solutions to remove undissolved solid.

  • Quantify the concentration of the dissolved compound in the filtrate using a validated HPLC-UV method.

• Lipophilicity (LogP):

  • Determine the octanol-water partition coefficient (LogP) using the shake-flask method.

  • Dissolve a known amount of the compound in a pre-saturated mixture of n-octanol and water.

  • After vigorous mixing and separation of the two phases, measure the compound's concentration in both the octanol and aqueous layers by HPLC-UV.

  • Calculate LogP as the logarithm of the ratio of the concentration in octanol to that in the aqueous phase. The lipophilicity of fluorinated compounds is often higher than their non-fluorinated counterparts, which can influence tissue distribution.[7]

Plasma Protein Binding: The Circulating Reservoir

The extent to which a drug binds to plasma proteins, primarily albumin, dictates its free (unbound) concentration in circulation. Only the unbound fraction is available to distribute into tissues and exert a pharmacological effect.[8]

Experimental Protocol: Equilibrium Dialysis for Plasma Protein Binding

• Prepare a solution of 2-(difluoromethyl)-4-nitro-1H-benzimidazole in blank plasma from the intended preclinical species (e.g., mouse, rat).

• Place the plasma sample in one chamber of an equilibrium dialysis apparatus, separated by a semi-permeable membrane from a protein-free buffer in the other chamber.

• Incubate at 37°C until equilibrium is reached (typically 4-6 hours).

• Measure the concentration of the compound in both the plasma and buffer chambers using LC-MS/MS.

• Calculate the percentage of protein binding. For some nitroimidazole compounds, protein binding can be moderate, in the range of 40-60%.[9]

Metabolic Stability: A First Look at Biotransformation

In vitro metabolic stability assays using liver microsomes or hepatocytes provide an early indication of a compound's susceptibility to hepatic clearance.[10][11] This data is crucial for predicting in vivo half-life and potential drug-drug interactions.

Experimental Protocol: Hepatic Microsomal Stability Assay

• Incubate 2-(difluoromethyl)-4-nitro-1H-benzimidazole at a low concentration (e.g., 1 µM) with pooled human and rodent liver microsomes in the presence of NADPH as a cofactor.

• Collect aliquots at various time points (e.g., 0, 5, 15, 30, 60 minutes).

• Quench the metabolic reaction by adding a cold organic solvent (e.g., acetonitrile).

• Analyze the remaining parent compound concentration in each sample by LC-MS/MS.

• Calculate the in vitro half-life (t½) and intrinsic clearance (CLint). Benzimidazole derivatives can be rapidly metabolized by hepatic enzymes.[10][11]

Section 2: The ADME Profile: An In Vivo Investigation

With foundational data in hand, we proceed to characterize the full ADME profile in a relevant animal model, typically the rat, due to its well-characterized physiology and historical use in toxicology.

Absorption and Bioavailability: The Journey into Circulation

This phase aims to determine the rate and extent of absorption following oral administration and to calculate the absolute bioavailability by comparing plasma concentrations after oral and intravenous (IV) doses.

Experimental Protocol: Single-Dose Pharmacokinetic Study in Rats

• Animal Dosing:

  • Fast male Sprague-Dawley rats overnight.

  • Administer 2-(difluoromethyl)-4-nitro-1H-benzimidazole via intravenous (IV) bolus (e.g., 1 mg/kg) and oral gavage (e.g., 10 mg/kg). A suitable vehicle for oral administration, such as a suspension in 0.5% methylcellulose, should be used.

• Blood Sampling:

  • Collect serial blood samples from the tail vein at predefined time points (e.g., pre-dose, 5, 15, 30 minutes, and 1, 2, 4, 8, 12, 24 hours post-dose).

  • Process blood to obtain plasma and store at -80°C until analysis.

• Bioanalysis:

  • Develop and validate a sensitive and selective LC-MS/MS method for the quantification of the parent compound in plasma.[12] This is the gold standard for bioanalytical quantification due to its high sensitivity and specificity.

• Pharmacokinetic Analysis:

  • Use non-compartmental analysis software (e.g., Phoenix WinNonlin) to calculate key PK parameters from the plasma concentration-time data.

Table 1: Key Pharmacokinetic Parameters to be Determined

Parameter	Description	Importance
Cmax	Maximum plasma concentration	Indicates the rate of absorption.
Tmax	Time to reach Cmax	Indicates the rate of absorption.
AUC	Area under the plasma concentration-time curve	Represents the total drug exposure.
t½	Elimination half-life	Determines the dosing interval.
CL	Clearance	Measures the efficiency of drug elimination.
Vd	Volume of distribution	Indicates the extent of tissue distribution.
F (%)	Absolute bioavailability	The fraction of the oral dose that reaches systemic circulation.

Many benzimidazole derivatives exhibit low oral bioavailability due to first-pass metabolism in the liver.[13]

Distribution: Where Does the Compound Go?

Understanding the tissue distribution of a drug is critical for identifying potential sites of action and off-target accumulation, which could lead to toxicity.

Experimental Protocol: Tissue Distribution Study in Rats

• Administer a single oral dose of 2-(difluoromethyl)-4-nitro-1H-benzimidazole to rats.

• At selected time points (e.g., corresponding to Tmax and a later time point), euthanize the animals and collect major organs and tissues (e.g., liver, kidneys, brain, lungs, heart, muscle, fat).

• Homogenize the tissues and extract the compound.

• Quantify the concentration of the parent compound in each tissue homogenate using LC-MS/MS.

• Calculate tissue-to-plasma concentration ratios to assess the extent of tissue penetration. The difluoromethyl group may increase lipophilicity, potentially leading to wider distribution into tissues, including the brain.[7]

Metabolism: The Biotransformation Pathway

Identifying the metabolic pathways is crucial for understanding the compound's clearance mechanism and for identifying any potentially active or toxic metabolites. Based on the structure of 2-(difluoromethyl)-4-nitro-1H-benzimidazole, several metabolic reactions are plausible.

Predicted Metabolic Pathways:

• Nitroreduction: The nitro group is susceptible to reduction by nitroreductases, which can be a significant metabolic pathway for nitroaromatic compounds.[14] This can lead to the formation of nitroso, hydroxylamino, and ultimately amino metabolites. The reduction of the nitro group is often a key step in the bioactivation of nitroimidazole drugs.[15]

• Hydroxylation: The benzimidazole ring and any alkyl substituents can undergo hydroxylation, primarily mediated by cytochrome P450 (CYP) enzymes.[10][11]

• Conjugation: The parent compound or its phase I metabolites (e.g., hydroxylated products) can be conjugated with endogenous molecules such as glucuronic acid or sulfate to increase their water solubility and facilitate excretion.[16]

Experimental Protocol: Metabolite Identification (In Vitro and In Vivo)

• In Vitro Incubation: Incubate the compound with liver microsomes and hepatocytes (as in the stability assay) for a longer duration to generate sufficient quantities of metabolites.

• In Vivo Sample Analysis: Analyze plasma, urine, and feces samples collected from the in vivo PK study.

• LC-HRMS Analysis: Use high-resolution mass spectrometry (HRMS), such as Orbitrap or TOF-MS, to analyze the samples. This allows for the accurate mass measurement of potential metabolites and their fragmentation patterns, which aids in structural elucidation.[12]

• Metabolite Profiling: Compare the metabolite profiles from in vitro and in vivo samples to identify the major circulating and excreted metabolites.

Visualization of Predicted Metabolic Pathway

Caption: Predicted metabolic pathway for 2-(difluoromethyl)-4-nitro-1H-benzimidazole.

Excretion: The Elimination Route

Determining the primary routes of elimination (renal vs. biliary) and the overall mass balance is the final piece of the ADME puzzle.

Experimental Protocol: Mass Balance and Excretion Study

• Use a radiolabeled version of the compound (e.g., ¹⁴C-labeled) to enable the tracking of all drug-related material.

• Administer a single dose of the radiolabeled compound to rats housed in metabolic cages that allow for the separate collection of urine and feces.

• Collect urine and feces at regular intervals for up to 7 days or until the recovery of radioactivity is nearly complete (>95%).

• Measure the total radioactivity in each urine and feces sample using liquid scintillation counting.

• Analyze pooled urine and feces samples by radio-HPLC to profile the excreted metabolites. For many benzimidazole derivatives, both renal and fecal excretion of metabolites are significant routes of elimination.[17][18]

Section 3: Data Synthesis and Interpretation

The culmination of these studies is a comprehensive pharmacokinetic profile that informs the drug development process.

Table 2: Summary of Hypothetical Pharmacokinetic Data

Parameter	Value	Interpretation
Oral Bioavailability (F%)	25%	Low bioavailability, likely due to significant first-pass metabolism.
Plasma Protein Binding	85%	Moderately high binding, the free fraction should be considered for efficacy.
Volume of Distribution (Vd)	5 L/kg	Extensive tissue distribution, suggesting lipophilic character.
Clearance (CL)	2 L/hr/kg	High clearance, consistent with rapid metabolism.
Major Metabolic Pathway	Nitroreduction	The nitro group is a key site for biotransformation.
Primary Route of Excretion	Renal (metabolites)	The kidneys are the main route of elimination for the water-soluble metabolites.

Experimental Workflow Visualization

Caption: Integrated workflow for pharmacokinetic profiling.

Conclusion: A Pathway to Clinical Candidacy

The comprehensive pharmacokinetic profiling of 2-(difluoromethyl)-4-nitro-1H-benzimidazole, as outlined in this guide, is a critical step in its preclinical development. By systematically evaluating its absorption, distribution, metabolism, and excretion, we can build a detailed understanding of its disposition in the body. This knowledge is not merely academic; it is the foundation upon which rational dose selection, toxicity assessment, and ultimately, successful clinical translation are built. The insights gained from these studies will be instrumental in determining whether this promising molecule has the potential to become a safe and effective therapeutic agent.

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The Strategic Role of 2-(Difluoromethyl)-4-nitro-1H-benzimidazole as a Fluorinated Building Block in Modern Drug Discovery

A Technical Guide for Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Abstract

The strategic incorporation of fluorine into molecular scaffolds has become a cornerstone of modern medicinal chemistry, offering a powerful tool to modulate the physicochemical and pharmacological properties of drug candidates. Among the myriad of fluorinated moieties, the difluoromethyl (CF2H) group has garnered significant attention due to its unique ability to act as a lipophilic hydrogen bond donor and a bioisostere for hydroxyl and thiol groups. This in-depth technical guide elucidates the pivotal role of 2-(Difluoromethyl)-4-nitro-1H-benzimidazole as a versatile fluorinated building block in drug discovery. We will explore its synthesis, physicochemical properties, and key chemical transformations, providing a comprehensive resource for researchers and drug development professionals. This guide will delve into the causality behind experimental choices and furnish detailed, self-validating protocols to empower the seamless integration of this valuable synthon into drug design and development pipelines.

Introduction: The Benzimidazole Scaffold and the Significance of Fluorine

The benzimidazole core is a privileged heterocyclic motif found in numerous biologically active compounds and approved drugs.[1] Its structural resemblance to purine enables it to interact with various biological targets, leading to a broad spectrum of pharmacological activities, including antimicrobial, anticancer, and antiviral properties.[2][3]

The introduction of fluorine, and specifically the difluoromethyl group, into the benzimidazole scaffold can profoundly enhance its therapeutic potential. The CF2H group can improve metabolic stability, increase lipophilicity, and enhance binding affinity to target proteins through its ability to form hydrogen bonds.[4] 2-(Difluoromethyl)-4-nitro-1H-benzimidazole, therefore, emerges as a highly valuable building block, combining the established biological relevance of the benzimidazole core with the advantageous properties of the difluoromethyl group. The nitro group at the 4-position serves as a versatile chemical handle for further functionalization, enabling the synthesis of a diverse library of derivatives.

Physicochemical Properties of 2-(Difluoromethyl)-4-nitro-1H-benzimidazole

The unique combination of the benzimidazole ring, a difluoromethyl group, and a nitro group imparts distinct physicochemical properties to this building block, which are critical for its application in drug design.

Property	Predicted/Reported Value	Significance in Drug Discovery
Molecular Weight	~213.14 g/mol	Adheres to Lipinski's rule of five for drug-likeness.
logP (Predicted)	1.5 - 2.5	Moderate lipophilicity, suggesting good membrane permeability.
pKa (Predicted)	Imidazole N-H: ~10-11	The acidic proton on the imidazole ring can be deprotonated for N-alkylation or N-arylation reactions.
Hydrogen Bond Donors	1 (N-H)	Can participate in hydrogen bonding interactions with biological targets.
Hydrogen Bond Acceptors	4 (2x N, 2x O from NO2)	Multiple sites for hydrogen bonding, influencing solubility and target binding.
Polar Surface Area (PSA)	~80-90 Ų	Contributes to solubility and permeability characteristics.

Note: The values presented are estimations based on commercially available data for similar structures and computational predictions. Experimental validation is recommended.

Synthesis of 2-(Difluoromethyl)-4-nitro-1H-benzimidazole: A Proposed Pathway

Proposed Synthetic Scheme

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A Technical Guide to 4-Nitro-1H-benzimidazole Derivatives in Medicinal Chemistry

Abstract

The benzimidazole scaffold, a privileged heterocyclic system, is a cornerstone in medicinal chemistry, integral to numerous FDA-approved drugs.[1][2][3][4][5] The introduction of a nitro group, particularly at the 4-position, profoundly modulates the electronic properties of the benzimidazole core, creating a unique pharmacophore with a broad spectrum of biological activities.[6] This technical guide provides an in-depth review of the synthesis, multifaceted biological activities, and structure-activity relationships (SAR) of 4-nitro-1H-benzimidazole derivatives. We will explore their potent anticancer, antimicrobial, and antiparasitic properties, detailing underlying mechanisms of action and providing exemplary experimental protocols for their evaluation. This document is intended for researchers, scientists, and professionals in drug development, aiming to consolidate current knowledge and guide future discovery in this promising area of medicinal chemistry.

Introduction: The Significance of the 4-Nitro-1H-benzimidazole Scaffold

Benzimidazole, consisting of a benzene ring fused to an imidazole ring, shares structural similarity with naturally occurring purine nucleosides.[3] This mimicry allows benzimidazole derivatives to readily interact with various biopolymers and biological systems, underpinning their diverse pharmacological profiles.[3][7] The introduction of a strong electron-withdrawing nitro (-NO₂) group at the 4- or 5-position significantly alters the molecule's electronic landscape.[6] This modification is crucial for several reasons:

• Enhanced Biological Activity: The reduced electron density in the benzimidazole ring system is believed to enhance interactions with biological targets.[6]

• Reductive Activation: In low-oxygen environments, such as those found in solid tumors or within certain microbes, the nitro group can be enzymatically reduced to form reactive nitroso, hydroxylamino, and amino derivatives.[6][8] These reactive species can induce cellular damage, a key mechanism for both anticancer and antimicrobial effects.[6]

• Modulation of Physicochemical Properties: The nitro group impacts the molecule's solubility, lipophilicity, and hydrogen bonding capacity, all critical parameters for drug-likeness and pharmacokinetic profiles.

This guide will focus specifically on derivatives of 4-nitro-1H-benzimidazole, a scaffold of growing importance in the development of novel therapeutic agents.

Synthetic Strategies

The synthesis of the 4-nitro-1H-benzimidazole core and its subsequent derivatization are critical first steps in drug discovery. The most common and direct approach involves the condensation of a substituted o-phenylenediamine with a variety of reagents.

Core Synthesis: The Phillips Condensation

A widely employed method is the Phillips condensation, which involves the reaction of 3-nitro-1,2-phenylenediamine with aldehydes. This reaction is versatile and can be performed under various conditions, including conventional heating or microwave irradiation, which often leads to higher yields and shorter reaction times.[9]

A general synthetic pathway involves the condensation of 4-nitro-o-phenylenediamine with various substituted aromatic aldehydes.[9][10][11] This reaction can be facilitated using an oxidative reagent like sodium metabisulfite.[9][10][11]

Exemplary Synthetic Protocol

The following protocol describes a general procedure for the synthesis of 2-substituted-4-nitro-1H-benzimidazoles.

Protocol: Synthesis of 2-(Substituted-phenyl)-4-nitro-1H-benzimidazole

• Reaction Setup: In a round-bottom flask, combine 4-nitro-o-phenylenediamine (1 equivalent) and a substituted aromatic aldehyde (1 equivalent).

• Solvent and Reagent Addition: Add a suitable solvent such as ethanol. Add sodium metabisulfite (1.5 equivalents) as the oxidative reagent.[9]

• Heating: Heat the reaction mixture to reflux with stirring. Alternatively, perform the reaction in a microwave synthesizer for a specified time and power, which can significantly reduce reaction times from hours to minutes.[9][10]

• Monitoring: Monitor the reaction progress using Thin Layer Chromatography (TLC) until the starting materials are consumed.

• Work-up: Cool the reaction mixture to room temperature. Pour the mixture into ice-cold water.

• Purification: Collect the precipitated solid by filtration, wash with water, and dry. The crude product can be further purified by recrystallization from a suitable solvent like ethanol to yield the desired 2-substituted-4-nitro-1H-benzimidazole derivative.[12]

Biological Activities and Mechanisms of Action

4-Nitro-1H-benzimidazole derivatives have demonstrated a remarkable range of pharmacological activities. Their efficacy often stems from their ability to interfere with fundamental cellular processes in pathogens and cancer cells.

Anticancer Activity

Derivatives of this scaffold have shown potent cytotoxicity against a variety of human cancer cell lines, including lung, breast, and prostate cancers.[9][13] The mechanisms are often multifactorial and can involve the inhibition of key enzymes, induction of apoptosis, and interference with DNA processes.[1][13]

3.1.1. Mechanism of Action: Multi-Target Inhibition

The anticancer effects of these compounds are often not limited to a single target. They have been reported to act as:

• Enzyme Inhibitors: Certain derivatives inhibit crucial enzymes involved in DNA repair and cell signaling, such as Poly(ADP-ribose) polymerase (PARP) and various protein kinases (e.g., EGFR, VEGFR-2).[1][9][13] Inhibition of PARP is particularly effective in cancers with existing DNA repair defects, a concept known as synthetic lethality.[13]

• DNA Interacting Agents: The planar benzimidazole ring can intercalate into DNA, while the reactive nitro group metabolites can cause DNA damage, leading to cell cycle arrest and apoptosis.[8]

• Microtubule Destabilizers: Like other benzimidazoles, some nitro-derivatives can bind to β-tubulin, disrupting microtubule formation, which is essential for mitosis in rapidly dividing cancer cells.[14] This leads to mitotic arrest and cell death.[14]

3.1.2. Structure-Activity Relationship (SAR) and Quantitative Data

The anticancer potency is highly dependent on the nature and position of substituents on the benzimidazole and the 2-phenyl ring.

Compound Series/Derivative	Cancer Cell Line	IC₅₀ (µM)	Key Structural Features	Reference
N-substituted 6-nitro-1H-benzimidazoles	Various (HepG2, MCF7, etc.)	1.84 - 10.28	Varied N-1 and C-2 substitutions show comparable activity to paclitaxel.	[9][10]
2-(4-chloro-3-nitrophenyl)-5(6)-nitro-1H-benzimidazole	A549 (Lung)	0.028	Presence of multiple nitro and chloro groups enhances potency.	[13]
Benzimidazole-triazole hybrid (5a)	HepG-2 (Liver)	0.086 (EGFR inhibition)	Hybrid structure designed for multi-target recognition.	[15]

3.1.3. Experimental Protocol: In Vitro Cytotoxicity (MTT Assay)

The MTT assay is a standard colorimetric assay for measuring cellular metabolic activity as an indicator of cell viability, proliferation, and cytotoxicity.

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours to allow for attachment.

• Compound Treatment: Treat the cells with serial dilutions of the 4-nitro-1H-benzimidazole derivatives (e.g., from 0.01 to 100 µM) and a vehicle control (e.g., DMSO). Incubate for 48-72 hours.

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 3-4 hours. Viable cells with active metabolism will convert the yellow MTT into a purple formazan precipitate.

• Solubilization: Remove the medium and add a solubilizing agent (e.g., DMSO or isopropanol with HCl) to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance of the solution at a specific wavelength (e.g., 570 nm) using a microplate reader.

• IC₅₀ Calculation: Calculate the percentage of cell viability relative to the vehicle control. Plot the viability against the compound concentration and determine the half-maximal inhibitory concentration (IC₅₀) using non-linear regression analysis.[6]

Antimicrobial Activity

The 4-nitro-1H-benzimidazole scaffold is also a fertile source of potent antimicrobial agents, with activity against a range of Gram-positive and Gram-negative bacteria, as well as fungi.[3][7][9]

3.2.1. Mechanism of Action: Microbial-Specific Targeting

The primary mechanism is believed to involve the reductive activation of the nitro group by microbial nitroreductases, which are enzymes present in many bacteria but less active in mammalian cells.[6]

• Entry: The compound enters the microbial cell.

• Reduction: The nitro group is reduced by a nitroreductase enzyme, creating highly reactive radical species.

• Cellular Damage: These radicals cause widespread damage to microbial DNA, proteins, and other critical cellular components, leading to cell death.[6]

Additionally, some derivatives are proposed to inhibit dihydrofolate reductase (DHFR), an enzyme essential for nucleic acid synthesis in bacteria, providing a secondary mechanism of action.[9][10]

3.2.2. Structure-Activity Relationship (SAR) and Quantitative Data

The antimicrobial spectrum and potency are influenced by the substituents.

Compound Series/Derivative	Microbial Strain	MIC (µg/mL)	Key Structural Features	Reference
N-substituted 6-nitro-1H-benzimidazoles (e.g., 4k)	E. coli, S. aureus (MRSA)	2 - 16	Potent activity comparable to ciprofloxacin.	[9][10]
N-substituted 6-nitro-1H-benzimidazoles (e.g., 4k)	C. albicans, A. niger	8 - 16	Potent antifungal activity comparable to fluconazole.	[9][10]
2-(5-nitro-1-H-benzo[d]imidazole-2-yl) phenol	E. coli	Good activity	Activity compared against streptomycin.	[7]

3.2.3. Experimental Protocol: Minimum Inhibitory Concentration (MIC) Determination

The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism after overnight incubation. The broth microdilution method is a standard procedure.

• Preparation: Prepare serial two-fold dilutions of the test compounds in a liquid growth medium (e.g., Mueller-Hinton broth) in a 96-well microtiter plate.

• Inoculation: Add a standardized suspension of the target microorganism to each well. Include a positive control (broth + inoculum, no drug) and a negative control (broth only).

• Incubation: Incubate the plate at 37°C for 18-24 hours.

• Reading: The MIC is determined as the lowest concentration of the compound at which there is no visible turbidity (growth).

Antiparasitic Activity

Benzimidazole-based drugs like albendazole are mainstays in treating parasitic infections.[4] Nitro-substituted derivatives have shown promising activity against various parasites, including Leishmania and Trypanosoma.

3.3.1. Mechanism of Action

The antiparasitic action of benzimidazoles is classically attributed to the inhibition of tubulin polymerization, which is vital for the parasite's cytoskeleton and motility.[14][16] The nitro group can enhance this activity and may also be susceptible to reductive activation by parasitic enzymes, similar to the antimicrobial mechanism. Some 4-nitro-1H-imidazolyl compounds have shown impressive leishmanicidal effects by drastically decreasing the number of parasites per cell.[17]

3.3.2. Quantitative Data

Compound Series/Derivative	Parasite	EC₅₀ (µM)	Key Observations	Reference
4-nitro-1H-imidazolyl compound (6)	L. amazonensis (intracellular)	4.57	~3-fold more active than the reference drug miltefosine.	[17]
4-nitro-1H-imidazolyl compound (7)	L. amazonensis (intracellular)	9.19	Slightly less potent than compound (6) but still highly active.	[17]
Peracetylated galactopyranosyl 4-(4-nitrophenyl)-1H-1,2,3-triazole (16)	T. cruzi	6	Effective against trypomastigotes with no mammalian cell cytotoxicity.	[18]

Future Perspectives and Conclusion

The 4-nitro-1H-benzimidazole scaffold is a highly versatile and privileged structure in medicinal chemistry. The wealth of data demonstrates its potential to yield potent lead compounds against a triad of major global health threats: cancer, microbial infections, and parasitic diseases. The electron-withdrawing nature of the nitro group is fundamental to the broad-spectrum activity, often enabling mechanisms like reductive activation that can confer selectivity for diseased or pathogenic cells.

Future research should focus on:

• Optimizing Selectivity: Fine-tuning substitutions to maximize efficacy against the intended target while minimizing toxicity to host cells.

• Elucidating Resistance Mechanisms: Understanding how cancer cells or microbes might develop resistance to these compounds.

• Pharmacokinetic Profiling: Systematically evaluating the absorption, distribution, metabolism, and excretion (ADME) properties of lead compounds to improve their drug-likeness.

• Hybrid Molecules: Designing hybrid molecules that combine the 4-nitro-1H-benzimidazole core with other known pharmacophores to achieve multi-target activity or overcome resistance.[15]

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• SAR investigation and optimization of benzimidazole-based derivatives as antimicrobial agents against Gram-negative bacteria.
• Design, synthesis, bio-evaluation, and in silico studies of some N-substituted 6-(chloro/nitro)-1H-benzimidazole derivatives as antimicrobial and anticancer agents - ResearchGate.
• Understanding the Role of Benzimidazoles in Innovative Cancer Treatments.
• Synthesis and antiparasitic activity of 1H-benzimidazole derivatives | Request PDF.
• Antitumor Activity In Vitro Provided by N-Alkyl-Nitroimidazole Compounds.
• Synthesis and antiparasitic activity of 1H-benzimidazole derivatives - PubMed.
• Antimicrobial Activities of 1-H-Benzimidazole-based Molecules - PubMed.
• Full article: Identification of new benzimidazole-triazole hybrids as anticancer agents: multi-target recognition, in vitro and in silico studies - Taylor & Francis.
• In-Vitro Anthelminitic, Anti-Oxident Activity and in Silico Adme Study of Synthesized Nitro Benzimidazole Derivatives - Oriental Journal of Chemistry.
• Synthesis and Biological Evaluation of 4‑(4-Nitrophenyl)‑1H‑1,2,3-triazole Derivatives as Antitrypanosomal Agents - PMC.
• Design, synthesis, bio-evaluation, and in silico studies of some N-substituted 6-(chloro/nitro).
• Synthesis, structure-activity relationships and biological evaluation of benzimidazole derived sulfonylurea analogues as a new class of antagonists of P2Y1 receptor - Frontiers.
• Synthesis, Characterization and Docking Studies of New Benzimidazole Derivatives Containing 1,3,4 thiadiazole Ring and Study o - Impactfactor.
• A Review on the Green Synthesis of Benzimidazole Derivatives and Their Pharmacological Activities - MDPI.
• Comprehensive Review in Current Developments of Benzimidazole-Based Medicinal Chemistry - PubMed.
• Structure-activity Relationship of a Series of Diaminoalkyl Substituted Benzimidazole as Neuropeptide Y Y1 Receptor Antagonists - PubMed.
• Medicinal chemistry of benzimidazole, a versatile pharmacophore.
• A Review on Medical Significance of Benzimidazole Derivatives.
• Structure–Activity Relationship Analysis of Benzimidazoles as Emerging Anti-Inflammatory Agents: An Overview - PMC.
• Structure activity relationship of benzimidazole derivatives. - ResearchGate.

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Protocols & Analytical Methods

Application Note: A Detailed Protocol for the Synthesis of 2-(Difluoromethyl)-4-nitro-1H-benzimidazole

Abstract

This application note provides a comprehensive, step-by-step protocol for the synthesis of 2-(Difluoromethyl)-4-nitro-1H-benzimidazole, a heterocyclic compound of significant interest in medicinal chemistry and drug development. The presence of the difluoromethyl group and the nitro functionality on the benzimidazole scaffold can impart unique physicochemical and pharmacological properties. The synthesis is achieved through a robust and well-established acid-catalyzed condensation reaction between 3-Nitro-1,2-phenylenediamine and difluoroacetic acid. This document outlines the reaction mechanism, detailed experimental procedures, safety precautions, and methods for product purification and characterization, designed for researchers in organic synthesis and pharmaceutical sciences.

Introduction and Scientific Background

Benzimidazole derivatives are a cornerstone in medicinal chemistry, forming the structural core of numerous marketed drugs due to their ability to interact with various biological targets.[1] The introduction of fluorine-containing substituents, such as the difluoromethyl (CHF₂) group, is a widely adopted strategy in drug design to enhance metabolic stability, lipophilicity, and binding affinity.[2]

The synthesis described herein utilizes the Phillips-Ladenburg reaction, a classic and efficient method for constructing the benzimidazole ring system. This reaction involves the condensation of an o-phenylenediamine with a carboxylic acid under acidic conditions.[3] In this specific application, 3-Nitro-1,2-phenylenediamine serves as the structural backbone, providing the nitro-substitution pattern, while difluoroacetic acid provides the key difluoromethyl moiety at the 2-position of the resulting benzimidazole.[4][5] The strong acid catalyst is essential for activating the carboxylic acid toward nucleophilic attack and facilitating the subsequent dehydration and cyclization.

Reaction Scheme and Mechanism

The synthesis proceeds via a two-step, one-pot condensation reaction:

Overall Reaction:

(Self-generated image, not from a search result)

Mechanism: The reaction is initiated by the protonation of the carbonyl oxygen of difluoroacetic acid by the strong acid catalyst (e.g., HCl). This increases the electrophilicity of the carbonyl carbon, making it susceptible to nucleophilic attack by one of the amino groups of 3-Nitro-1,2-phenylenediamine. The resulting tetrahedral intermediate then undergoes intramolecular cyclization, where the second amino group attacks the imine carbon. The final step is a dehydration event, driven by the acidic conditions and heat, to form the aromatic benzimidazole ring.

Materials and Equipment

Reagents and Chemicals

Reagent	Formula	MW ( g/mol )	Supplier/CAS No.	Notes
3-Nitro-1,2-phenylenediamine	C₆H₇N₃O₂	153.14	Sigma-Aldrich: 3694-52-8	Irritant. Handle with care.[6]
Difluoroacetic acid	C₂H₂F₂O₂	96.03	Sigma-Aldrich: 381-73-7	Corrosive.[4]
Hydrochloric Acid (4M in Dioxane)	HCl	36.46	Various	Corrosive. Can be substituted with Polyphosphoric Acid (PPA).
Sodium Bicarbonate	NaHCO₃	84.01	Various	For neutralization.
Ethanol (95%)	C₂H₅OH	46.07	Various	For recrystallization.
Deionized Water	H₂O	18.02	---	For work-up and recrystallization.
Anhydrous Sodium Sulfate	Na₂SO₄	142.04	Various	For drying organic extracts (if needed).

Equipment

• Round-bottom flask (100 mL)

• Reflux condenser

• Magnetic stirrer and hotplate

• Oil bath or heating mantle

• Beakers, graduated cylinders, and standard laboratory glassware

• Buchner funnel and vacuum flask for filtration

• pH paper or pH meter

• Rotary evaporator

• Melting point apparatus

• Analytical balance

Experimental Protocol: Step-by-Step Synthesis

This protocol details the synthesis on a 10 mmol scale.

Step 1: Reaction Setup

• To a 100 mL round-bottom flask equipped with a magnetic stir bar, add 3-Nitro-1,2-phenylenediamine (1.53 g, 10 mmol, 1.0 eq.).

• Add difluoroacetic acid (1.06 g, 0.77 mL, 11 mmol, 1.1 eq.).

• Carefully add 4M Hydrochloric Acid in dioxane (15 mL) to the flask. The mixture will become a slurry.

  • Rationale: The excess acid serves as both the catalyst and the reaction medium, ensuring all reactants are in a homogenous acidic environment to drive the reaction to completion.[3]

Step 2: Condensation Reaction

• Attach a reflux condenser to the flask.

• Place the flask in an oil bath pre-heated to 100-110 °C.

• Stir the reaction mixture vigorously under reflux for 4-6 hours.

• Monitor the reaction progress using Thin Layer Chromatography (TLC) (e.g., using a 1:1 mixture of ethyl acetate:hexane as the mobile phase) until the starting diamine spot is consumed.

Step 3: Product Isolation and Work-up

• After the reaction is complete, remove the flask from the oil bath and allow it to cool to room temperature.

• Pour the cooled reaction mixture slowly into a beaker containing 100 mL of ice-cold deionized water while stirring. A precipitate should form.

• Carefully neutralize the mixture by slowly adding a saturated aqueous solution of sodium bicarbonate until the pH is approximately 7-8. Be cautious as CO₂ gas will evolve.

  • Rationale: Neutralization deprotonates the benzimidazole product, reducing its solubility in water and causing it to precipitate out of the solution, which is a crucial step for isolation.

• Stir the resulting suspension in an ice bath for 30 minutes to maximize precipitation.

• Collect the crude solid product by vacuum filtration using a Buchner funnel.

• Wash the filter cake with two portions of cold deionized water (2 x 20 mL).

• Allow the crude product to air-dry on the filter paper.

Step 4: Purification

• Transfer the crude solid to a beaker.

• Perform recrystallization using a suitable solvent system, such as an ethanol/water mixture.

  • Dissolve the crude product in a minimal amount of hot ethanol.

  • Slowly add hot water dropwise until the solution becomes slightly turbid.

  • Add a few more drops of hot ethanol until the solution is clear again.

  • Allow the solution to cool slowly to room temperature, and then place it in an ice bath to induce crystallization.

• Collect the purified crystals by vacuum filtration, wash with a small amount of cold ethanol, and dry under vacuum to a constant weight.

Synthesis Workflow Diagram

Caption: Fig 1. Step-by-step workflow for the synthesis of the target compound.

Safety and Handling

• 3-Nitro-1,2-phenylenediamine: Causes skin and serious eye irritation. May cause respiratory irritation. Handle in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.[5]

• Difluoroacetic Acid: Corrosive. Causes severe skin burns and eye damage. Handle with extreme care in a fume hood and use acid-resistant gloves and face protection.[4]

• Hydrochloric Acid: Highly corrosive and toxic. Avoid inhalation of vapors. All operations should be conducted in a fume hood.

• The reaction should be performed behind a safety shield.

References

• MDPI. (2020). Synthesis and Structure of Fluorinated (Benzo[d]imidazol-2-yl)methanols: Bench Compounds for Diverse Applications. Available at: [Link]

• PMC. (n.d.). Synthesis of New Fluoro-Benzimidazole Derivatives as an Approach towards the Discovery of Novel Intestinal Antiseptic Drug Candidates. Available at: [Link]

• Synfacts. (2022). A Convenient Synthesis of Fluoroalkylated Benzimidazole- or Indole-fused Benzoxazines. Available at: [Link]

• PubChem. (n.d.). 3-Nitro-1,2-phenylenediamine. Available at: [Link]

• Wikipedia. (n.d.). Difluoroacetic acid. Available at: [Link]

• Semantic Scholar. (2023). Various approaches for the synthesis of benzimidazole derivatives and their catalytic application for organic transformation. Available at: [Link]

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• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. Difluoroacetic acid - Wikipedia [en.wikipedia.org]
• 5. 3-Nitro-1,2-phenylenediamine | C6H7N3O2 | CID 4359525 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 3-Nitro-1,2-phenylenediamine 98 3694-52-8 [sigmaaldrich.com]

Application Notes & Protocols: A Guide to the Preparation of 2-(Difluoromethyl)-4-nitro-1H-benzimidazole in DMSO for Cellular Assays

Abstract: This document provides a comprehensive, field-proven protocol for the dissolution, storage, and handling of 2-(Difluoromethyl)-4-nitro-1H-benzimidazole for use in cell-based assays. As a member of the benzimidazole class, this compound exhibits limited aqueous solubility, necessitating the use of an organic solvent for the preparation of stock solutions. Dimethyl Sulfoxide (DMSO) is the recommended solvent due to its broad solvating power and compatibility with most cell culture applications when used at low final concentrations.[1][2] Adherence to the principles and protocols outlined herein is critical for ensuring experimental reproducibility, maintaining compound integrity, and achieving accurate, reliable data in downstream biological applications.

Guiding Principles & Critical Considerations

The successful use of small molecules in cell culture hinges on proper preparation. The protocols in this guide are designed around several core principles derived from extensive laboratory experience.

• The Challenge of Aqueous Insolubility: 2-(Difluoromethyl)-4-nitro-1H-benzimidazole, like many heterocyclic compounds, is hydrophobic. Direct dissolution in aqueous cell culture media is impractical and will lead to inaccurate dosing and poor bioavailability. DMSO is an exceptionally versatile solvent capable of dissolving a wide array of nonpolar and polar compounds, making it the industry standard for preparing high-concentration stock solutions.[2]

• DMSO is Not Inert: While essential, DMSO can exert biological effects and induce cytotoxicity in a concentration- and time-dependent manner.[3][4] To ensure that observed cellular effects are attributable to the compound and not the solvent, it is imperative to maintain a final in-assay DMSO concentration that is non-toxic to the specific cell line in use. For most immortalized cell lines, a final concentration of ≤ 0.5% is a widely accepted upper limit, while more sensitive primary cells may require concentrations of ≤ 0.1% .[1][5] A vehicle control (culture medium with an equivalent final concentration of DMSO) must be included in every experiment to serve as a proper baseline.[1]

• The Peril of Precipitation: A concentrated solution of a hydrophobic compound in 100% DMSO may precipitate when rapidly diluted into an aqueous environment like cell culture medium.[1][6] This phenomenon, known as "crashing out," leads to inconsistent and lower-than-intended final concentrations. The most reliable strategy to mitigate this is to perform intermediate serial dilutions in 100% DMSO before making the final, large-volume dilution into the culture medium.[6]

• Maintaining Compound Integrity: DMSO is hygroscopic, meaning it readily absorbs moisture from the atmosphere.[6] Water contamination can compromise the long-term stability of dissolved compounds.[7] Furthermore, repeated freeze-thaw cycles can degrade sensitive compounds.[8] Therefore, the use of anhydrous DMSO, proper storage, and aliquoting of stock solutions are not merely suggestions but critical steps for experimental success.[1][2]

Compound Data & Recommended Parameters

This table summarizes key quantitative data and recommendations for handling 2-(Difluoromethyl)-4-nitro-1H-benzimidazole.

Parameter	Value	Notes & Justification
Compound Name	2-(Difluoromethyl)-4-nitro-1H-benzimidazole
CAS Number	189045-39-4	[9]
Molecular Formula	C₈H₅F₂N₃O₂	[9]
Molecular Weight	213.14 g/mol	Based on the molecular formula.
Appearance	Solid (powder/crystalline)	Handle in a well-ventilated area or fume hood.
Recommended Solvent	Anhydrous Dimethyl Sulfoxide (DMSO)	High purity grade (≥99.9%) is essential to prevent compound degradation.[6]
Recommended Stock Conc.	10 mM - 50 mM	Start with a conservative concentration to ensure complete dissolution. Visually confirm the absence of particulates.
Storage of Stock Solution	-20°C or -80°C, in aliquots	Aliquoting into single-use volumes is critical to avoid repeated freeze-thaw cycles.[1][2] Protect from light.
Max Final DMSO Conc. in Assay	≤ 0.5% (General); ≤ 0.1% (Sensitive Cells)	Cell line-specific tolerance should be determined empirically.[1][3] Always include a vehicle control.

Experimental Protocols

Protocol 1: Preparation of a 50 mM Stock Solution in DMSO

This protocol describes the preparation of a high-concentration primary stock solution. The causality behind each step is explained to ensure a self-validating process.

Materials & Equipment:

• 2-(Difluoromethyl)-4-nitro-1H-benzimidazole powder

• Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

• Calibrated analytical balance

• Sterile, amber or light-protecting microcentrifuge tubes or glass vials

• Vortex mixer

• Pipettes and sterile, nuclease-free pipette tips

• Personal Protective Equipment (PPE): Lab coat, safety glasses, chemical-resistant gloves

Procedure:

• Pre-Handling Preparation: Before opening the compound vial, centrifuge it briefly to ensure all powder is collected at the bottom. This prevents loss of material that may be adhering to the cap or walls.

• Calculation: Determine the mass of the compound required. To prepare 1 mL of a 50 mM stock solution:

  • Mass (g) = Molarity (mol/L) × Volume (L) × Molecular Weight ( g/mol )

  • Mass (mg) = 50 mmol/L × 0.001 L × 213.14 g/mol × 1000 mg/g

  • Mass = 10.66 mg

• Weighing: In a chemical fume hood, carefully weigh out 10.66 mg of 2-(Difluoromethyl)-4-nitro-1H-benzimidazole and transfer it to a sterile, light-protected vial.

• Solvent Addition: Using a calibrated pipette, add 1 mL of anhydrous DMSO to the vial containing the compound.

• Dissolution:

  • Securely cap the vial and vortex thoroughly for 1-2 minutes.

  • Visually inspect the solution against a light source. It should be clear and free of any visible particulates.

  • Troubleshooting: If the compound does not fully dissolve, sonicate the vial in a water bath for 5-10 minutes.[1] Gentle warming (e.g., to 37°C) can also be applied, but caution is advised as excessive heat may degrade the compound.[1][10]

• Aliquoting and Storage: Once the compound is completely dissolved, dispense the stock solution into smaller, single-use aliquots (e.g., 20 µL) in sterile, clearly labeled, light-protected tubes. Store these aliquots at -80°C for long-term stability. Studies on other benzimidazoles suggest that stock solutions are stable for extended periods when stored frozen.[11]

Protocol 2: Preparation of Working Solutions for Cell Culture

This protocol details the critical process of diluting the high-concentration DMSO stock for direct application to cells, designed to prevent compound precipitation.

Procedure:

• Thaw Stock Solution: Remove one aliquot of the 50 mM stock solution from the -80°C freezer and thaw it completely at room temperature.

• Serial Dilution in 100% DMSO: Perform serial dilutions in 100% DMSO to generate a range of concentrations for your dose-response experiment. This is the most critical step to prevent precipitation.[6]

  • Example for a 10-point, 2-fold dilution series:

    • Label 9 sterile tubes (2 through 10).

    • Add 50 µL of 100% DMSO to tubes 2-10.

    • Tube 1 is your 50 mM stock.

    • Transfer 50 µL from Tube 1 (50 mM) to Tube 2. Vortex to mix. Tube 2 is now 25 mM.

    • Using a fresh tip, transfer 50 µL from Tube 2 to Tube 3. Vortex. Tube 3 is now 12.5 mM.

    • Continue this process down to the final tube. This creates a series of concentrations, all in 100% DMSO.

• Final Dilution in Culture Medium: Prepare the final working solutions by diluting the DMSO serial dilutions into pre-warmed, complete cell culture medium.

  • Example Calculation: To treat cells with a final concentration of 50 µM, and to maintain a final DMSO concentration of 0.1%:

    • The required dilution factor is 1000 (0.1% = 1/1000 dilution).

    • The required intermediate DMSO stock concentration is: 50 µM × 1000 = 50,000 µM = 50 mM .

    • Therefore, you would add 1 µL of your 50 mM stock (from Tube 1 in the serial dilution) to every 999 µL of cell culture medium .

  • To achieve a final concentration of 25 µM, you would add 1 µL of your 25 mM stock (from Tube 2) to 999 µL of medium.

• Application to Cells: Mix the final working solution by gentle inversion or pipetting and immediately add it to the cells. Always include a vehicle control by adding an equivalent amount of DMSO to medium (e.g., 1 µL of 100% DMSO to 999 µL of medium) and treating a set of control wells.

Visualization of Workflows

Stock Solution Preparation Workflow

Caption: Workflow for preparing a high-concentration stock solution in DMSO.

Working Solution Preparation Workflow

Caption: Workflow for preparing working solutions for cell culture assays.

Safety & Handling

• Always consult the Safety Data Sheet (SDS) for 2-(Difluoromethyl)-4-nitro-1H-benzimidazole and Dimethyl Sulfoxide before work commences.

• Handle the solid compound and concentrated DMSO solutions in a certified chemical fume hood.

• Wear appropriate PPE, including chemical-resistant gloves, a lab coat, and safety glasses.

• DMSO is readily absorbed by the skin and can act as a carrier for dissolved compounds.[2] Avoid all direct skin and eye contact. In case of contact, rinse the affected area immediately and thoroughly with water.

References

• Chemazone. 2-(Difluoromethyl)-4-nitro-1H-benzimidazole - 189045-39-4. [Link]

• Nikon. Using live-cell imaging in cell counting — The cytotoxicity of DMSO. [Link]

• Captivate Bio. SMALL MOLECULES - Captivate Bio. [Link]

• Ghaffari, F., et al. (2020). Optimizing Cell Density and Unveiling Cytotoxic Profiles of DMSO and Ethanol in Six Cancer Cell Lines: Experimental and In Silico Insights. PMC. [Link]

• do Amaral, R. C., et al. (2015). Cytotoxicity of dimethyl sulfoxide (DMSO) in direct contact with odontoblast-like cells. Dental Materials. [Link]

• ResearchGate. How do I make a stock solution of a substance in DMSO?. [Link]

• de Oliveira, D. A., et al. (2019). Dimethyl Sulfoxide (DMSO) Decreases Cell Proliferation and TNF-α, IFN-γ, and IL-2 Cytokines Production in Cultures of Peripheral Blood Lymphocytes. PMC. [Link]

• Thuy, B. T., et al. (2020). Comparative cytotoxic effects of methanol, ethanol and DMSO on human cancer cell lines. Biomedical Research and Therapy. [Link]

• PubChem. 5-Nitrobenzimidazole. [Link]

• Cheng, X., et al. (2003). Studies on Repository Compound Stability in DMSO under Various Conditions. Journal of Biomolecular Screening. [Link]

• Foster, N. R., et al. (1974). Interaction between aliphatic and aromatic nitro compounds in basic media. Canadian Journal of Chemistry. [Link]

• ResearchGate. Any suggestions for treating DMSO soluble compound in cell culture?. [Link]

• Vrbicky, K., et al. (2020). A method to dissolve 3-MCPD mono- and di-esters in aqueous cell culture media. PMC. [Link]

• Cheng, X., et al. (2003). Studies on Repository Compound Stability in DMSO under Various Conditions. Semantic Scholar. [Link]

• Emulate Bio. Protocol for Emulate Organ-Chips: Compound Treatment Solution Preparation and Treatment. [Link]

• Defense Technical Information Center. RESEARCH ON BENZIMIDAZOLE DERIVATIVES. [Link]

• Kozikowski, B. A., et al. (2003). The effect of freeze/thaw cycles on the stability of compounds in DMSO. Journal of Biomolecular Screening. [Link]

• Yilmaz, H., et al. (2023). Comprehensive stability study of benzimidazole drug residues in standard solution, muscle and milk. PubMed. [Link]

• Engeloch, C., et al. (2008). Stability of screening compounds in wet DMSO. Journal of Biomolecular Screening. [Link]

• El Alami, A., et al. (2023). Review of synthesis process of nitrobenzimidazole derivatives. ResearchGate. [Link]

• Gaylord Chemical. Solubility Data of DMSO. [Link]

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Application Notes and Protocols for the Utilization of 2-(Difluoromethyl)-4-nitro-1H-benzimidazole in Target-Based Drug Discovery Assays

Authored by: A Senior Application Scientist

Introduction: The Benzimidazole Scaffold as a Privileged Structure in Medicinal Chemistry

The benzimidazole core is a cornerstone in medicinal chemistry, recognized as a "privileged structure" due to its presence in a multitude of clinically significant drugs.[1][2][3][4] This bicyclic heterocyclic system, an isostere of naturally occurring nucleotides, readily interacts with a wide array of biological macromolecules, leading to a broad spectrum of pharmacological activities, including anticancer, antimicrobial, antiviral, antihypertensive, and anti-inflammatory effects.[2][3][5][6][7] The versatility of the benzimidazole scaffold allows for extensive chemical modifications, enabling the fine-tuning of its biological activity.[8]

The subject of this guide, 2-(Difluoromethyl)-4-nitro-1H-benzimidazole, incorporates two key functional groups that are known to modulate the therapeutic potential of small molecules. The nitro group, a potent electron-withdrawing moiety, is a well-established pharmacophore in many biologically active compounds, often enhancing their antimicrobial and anticancer properties through mechanisms that can involve reductive activation to cytotoxic radicals.[9][10][11] The difluoromethyl group, on the other hand, is a bioisostere of a hydroxyl or thiol group and can significantly improve metabolic stability, membrane permeability, and binding affinity to target proteins.[1][12]

Given the potential of this molecular architecture, this document serves as a comprehensive guide for researchers, scientists, and drug development professionals on how to systematically approach the identification and validation of the molecular target(s) of 2-(Difluoromethyl)-4-nitro-1H-benzimidazole and similar novel compounds using state-of-the-art, target-based drug discovery assays.

A Proposed Workflow for Target Identification and Validation

The journey from a promising small molecule to a validated drug candidate is a multi-step process that requires a logical and systematic approach. For a novel compound like 2-(Difluoromethyl)-4-nitro-1H-benzimidazole, where the specific molecular target is unknown, a well-defined workflow is crucial for success. The following workflow outlines a strategic sequence of experiments designed to first identify potential protein targets and then validate the direct interaction between the compound and its target in a physiologically relevant context.

Caption: A strategic workflow for the target identification and validation of novel small molecules.

Protocol 1: Cellular Thermal Shift Assay (CETSA) for Target Engagement

Rationale: Before investing significant resources in biophysical and biochemical assays, it is paramount to confirm that the compound of interest engages its target within the complex milieu of a living cell.[13] The Cellular Thermal Shift Assay (CETSA) is a powerful method to assess target engagement based on the principle of ligand-induced thermal stabilization of the target protein.[13][14][15] Binding of a small molecule, such as 2-(Difluoromethyl)-4-nitro-1H-benzimidazole, to its protein target often increases the protein's resistance to heat-induced denaturation.[16]

CETSA Workflow Diagram

Caption: A procedural workflow for determining binding affinity using Microscale Thermophoresis (MST).

Step-by-Step MST Protocol

This protocol assumes the target protein has been purified and can be fluorescently labeled.

• Preparation of Labeled Target Protein:

  • Label the purified target protein with a suitable fluorescent dye according to the manufacturer's instructions (e.g., NHS-ester labeling of primary amines).

  • Remove excess dye using a desalting column.

  • Determine the final concentration and degree of labeling of the fluorescently labeled target protein.

• Preparation of Ligand Dilution Series:

  • Prepare a stock solution of 2-(Difluoromethyl)-4-nitro-1H-benzimidazole in a suitable solvent (e.g., DMSO).

  • Perform a serial dilution of the compound in the assay buffer to create a range of concentrations (typically 16 dilutions, 2-fold apart).

• Sample Preparation for MST Measurement:

  • Mix the fluorescently labeled target protein (at a constant concentration, typically in the low nM range) with each dilution of the compound.

  • Allow the binding reaction to equilibrate (incubation time depends on the kinetics of the interaction).

• MST Measurement:

  • Load the samples into MST capillaries.

  • Place the capillaries in the MST instrument.

  • The instrument will apply an infrared laser to create a microscopic temperature gradient and measure the change in fluorescence as the molecules move along this gradient (thermophoresis) and the temperature-related intensity change (TRIC). [17]

• Data Analysis:

  • The MST instrument software will plot the change in the normalized fluorescence against the logarithm of the ligand concentration.

  • Fit the resulting binding curve to a suitable model (e.g., law of mass action) to determine the dissociation constant (Kd), which is a measure of the binding affinity. [18]

Expected Results and Data Presentation

Ligand Concentration (nM)	Normalized Fluorescence (ΔFnorm)
0.1	1.2
0.2	1.3
0.4	1.5
0.8	2.0
1.6	3.5
3.1	5.8
6.2	8.0
12.5	9.5
25	10.5
50	10.8
100	11.0
200	11.1

The resulting sigmoidal binding curve allows for the precise determination of the Kd value. A lower Kd value indicates a higher binding affinity between the compound and the target protein.

Downstream Steps and Concluding Remarks

The successful identification of a direct molecular target for 2-(Difluoromethyl)-4-nitro-1H-benzimidazole using the protocols outlined above opens the door to the next phases of drug discovery. These include:

• Functional Assays: To determine if the compound acts as an inhibitor or an activator of the target protein and to measure its potency (IC50 or EC50).

• Structure-Activity Relationship (SAR) Studies: Synthesizing and testing analogs of the lead compound to understand the chemical features essential for its biological activity. [9]* Lead Optimization: Modifying the compound's structure to improve its potency, selectivity, and pharmacokinetic properties. [19] In conclusion, while the specific biological activity of 2-(Difluoromethyl)-4-nitro-1H-benzimidazole awaits elucidation, its chemical structure, based on the privileged benzimidazole scaffold, suggests significant therapeutic potential. The systematic application of robust, target-based assays such as CETSA and MST provides a clear and effective path to unraveling its mechanism of action, thereby paving the way for its potential development as a novel therapeutic agent.

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In vivo dosing strategies and vehicles for 2-(Difluoromethyl)-4-nitro-1H-benzimidazole

An Application Guide for the Development of In Vivo Dosing Strategies for 2-(Difluoromethyl)-4-nitro-1H-benzimidazole

Abstract

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on establishing robust in vivo dosing strategies for the novel compound 2-(Difluoromethyl)-4-nitro-1H-benzimidazole. Given the limited publicly available data on this specific molecule, this guide emphasizes the foundational principles and experimental workflows required to develop a scientifically sound and reproducible dosing protocol. We will delve into the critical aspects of physicochemical analysis, vehicle selection, formulation, route of administration, and initial dose-finding studies. The protocols and decision-making frameworks presented herein are based on established best practices for benzimidazole and nitroimidazole derivatives, as well as general guidelines for poorly soluble compounds.

Introduction: The Challenge and Opportunity of Nitrobenzimidazoles

The benzimidazole nucleus is a privileged scaffold in medicinal chemistry, forming the core of numerous therapeutic agents.[1] The addition of a nitro group, as seen in 2-(Difluoromethyl)-4-nitro-1H-benzimidazole, often imparts unique biological activities, including potential applications as hypoxia imaging agents or antimicrobial compounds.[2][3][4] The difluoromethyl group can further enhance metabolic stability and lipophilicity, potentially influencing the compound's interaction with biological targets.[5][6]

However, the primary obstacle in the preclinical evaluation of such compounds is often their poor aqueous solubility.[7][8][9] This characteristic poses a significant challenge for achieving adequate systemic exposure and bioavailability in in vivo models.[8] An improperly designed dosing strategy can lead to misleading pharmacokinetic and pharmacodynamic data, potentially causing a promising candidate to be prematurely abandoned.

This guide, therefore, is not a fixed protocol but a strategic workflow. It is designed to empower the researcher to systematically develop a tailored and effective dosing regimen for 2-(Difluoromethyl)-4-nitro-1H-benzimidazole or structurally related molecules.

Figure 2: Decision tree for selecting an appropriate dosing vehicle for a poorly soluble compound.

Common Vehicle Systems for Preclinical Studies

The following table summarizes common vehicles used for in vivo research, categorized by their composition and typical applications.

Vehicle Category	Components & Common Concentrations	Suitable Routes	Advantages	Disadvantages & Caveats
Aqueous Solutions	Saline (0.9% NaCl), Phosphate-Buffered Saline (PBS)	IV, IP, SC, PO	Isotonic, low toxicity, well-tolerated. [10]	Only suitable for water-soluble compounds.
Co-solvent Systems	DMSO, PEG-300/400, Ethanol, Propylene Glycol	IP, PO, SC	Can dissolve many lipophilic compounds. [10]	Potential for toxicity and irritation at high concentrations. DMSO can affect cell membranes. [10]
Aqueous Suspensions	0.5-1% Carboxymethylcellulose (CMC), 0.5-5% Tween-80, 0.25% Methylcellulose	PO, IP	Useful for insoluble compounds, can improve exposure.	Requires careful preparation for homogeneity; particle size can affect absorption.
Oil-Based Vehicles	Corn oil, Sesame oil, Olive oil	PO, SC, IM	Suitable for highly lipophilic compounds. [10]	Not suitable for IV administration; can have slow and variable absorption. [10]
Complex Formulations	Hydroxypropyl-β-cyclodextrin (HP-β-CD), SBE-β-CD	IV, IP, PO	Forms inclusion complexes to enhance solubility. [8][9]	Can be expensive; potential for nephrotoxicity with some cyclodextrins. [9]

Protocol: Preparation of a Test Suspension Formulation

This protocol provides a starting point for creating a homogenous suspension, a common strategy for benzimidazole compounds. [11] Materials:

• 2-(Difluoromethyl)-4-nitro-1H-benzimidazole

• Vehicle components (e.g., sterile water, Tween-80, Carboxymethylcellulose)

• Sterile mortar and pestle

• Sterile graduated cylinder and magnetic stir plate/bar

• Calibrated balance

Procedure:

• Calculate Required Amounts: Determine the total amount of compound needed based on the highest desired dose, the number of animals, and their average weight. For example, for a 50 mg/kg dose in 10 mice (avg. 25g) at a 10 mL/kg volume, you would need 12.5 mg of compound in a total volume of 2.5 mL (plus overage).

• Initial Wetting: Weigh the precise amount of the compound and place it in a sterile mortar. Add a few drops of a surfactant, such as Tween-80 (e.g., 2-5% of the final volume), and gently triturate with the pestle to create a uniform paste. [11]This step is crucial to prevent clumping.

• Add Suspending Agent: Slowly add the suspending vehicle (e.g., 0.5% CMC in sterile water) to the paste while continuing to mix.

• Homogenize: Transfer the mixture to a sterile beaker or vial with a magnetic stir bar. Stir for at least 30-60 minutes to ensure a homogenous suspension. Visually inspect for any settled particles.

• Final Volume Adjustment: Transfer the suspension to a graduated cylinder and adjust to the final required volume with the vehicle.

• Storage and Use: Store at 2-8°C and protect from light. Always vortex vigorously immediately before each animal is dosed to ensure homogeneity. It is best practice to prepare fresh formulations regularly. [11]

Route of Administration: Delivering the Compound to the System

The choice of administration route significantly impacts the rate and extent of drug absorption. [12]For initial preclinical studies, oral gavage and intraperitoneal injection are the most common routes. [11]

Oral Gavage (PO)

Oral administration is preferred for assessing oral bioavailability and is often more clinically relevant. [9][11]However, it introduces the complexities of gastrointestinal absorption and first-pass metabolism.

Protocol: Oral Gavage in Mice This protocol is adapted from established institutional guidelines.[13][14][15]

• Animal Restraint: Scruff the mouse firmly, grasping the loose skin over the shoulders to immobilize the head and extend the neck. [13][15]This creates a straight line from the mouth to the esophagus.

• Measure Gavage Needle: Measure the appropriate length for the gavage needle by holding it alongside the mouse, from the tip of the nose to the last rib or bottom of the sternum. [13][14]Mark this length on the tube.

• Needle Insertion: Insert the gavage needle into the diastema (gap between incisors and molars) of the mouth. [13]Gently advance the tube along the upper palate towards the esophagus. The tube should pass easily with no resistance. [13][15]If resistance is felt, withdraw and reposition to avoid entry into the trachea.

• Administer Dose: Once the tube is inserted to the pre-measured mark, slowly depress the syringe plunger to administer the formulation. The maximum recommended dosing volume for mice is typically 10 mL/kg. [13]5. Withdraw and Monitor: Gently remove the gavage tube along the same path of insertion. Return the animal to its cage and monitor for any signs of distress, such as labored breathing, for at least 5-10 minutes. [13][16]

Intraperitoneal (IP) Injection

IP injection is frequently used in preclinical research for its rapid absorption into the systemic circulation, bypassing the gastrointestinal tract and first-pass metabolism. [11] Protocol: Intraperitoneal Injection in Mice This protocol is adapted from established institutional guidelines.[17][18][19]

• Animal Restraint: Restrain the mouse by grasping the loose skin over the shoulders, similar to oral gavage. Turn the animal so its ventral side (abdomen) is facing up and tilt its head downwards. [17][18]This allows the abdominal organs to shift cranially, reducing the risk of injury.

• Identify Injection Site: The target site is the mouse's lower right abdominal quadrant. [17]This avoids major organs like the cecum, bladder, and liver.

• Needle Insertion: Using a 26-28 gauge needle, insert it bevel-up at a 30-45 degree angle into the identified quadrant. [17][18]4. Aspirate: Gently pull back the plunger to ensure negative pressure. If blood or yellowish fluid (urine) appears, withdraw the needle and re-insert at a new site. [17]5. Administer Dose: Once negative pressure is confirmed, slowly inject the substance. The maximum recommended IP injection volume for mice is 10 mL/kg. [18][20]6. Withdraw and Monitor: Withdraw the needle and return the animal to its cage. Observe for any complications. [17]

Pharmacokinetic and Safety Considerations

Dose-Range Finding (DRF) Studies

Before conducting efficacy studies, a DRF or tolerability study is essential to identify a range of doses that can be safely administered. [11] Protocol: Single-Dose Tolerability Study

• Group Allocation: Randomly assign animals (e.g., mice, n=3-5 per group) to several dose groups and a vehicle control group. Based on related benzimidazole compounds, a starting range of 10, 25, and 75 mg/kg could be considered. [11][21]2. Dosing: Administer a single dose of the compound or vehicle via the chosen route.

• Clinical Observation: Monitor animals closely for signs of toxicity (e.g., weight loss, changes in behavior, ruffled fur, lethargy) at regular intervals (e.g., 1, 4, 24, and 48 hours post-dose) and then daily for up to 14 days. [11]4. Data Collection: Record body weights daily and note all clinical observations. The highest dose that does not produce significant adverse effects is often considered the Maximum Tolerated Dose (MTD).

Pharmacokinetic (PK) Profile

The choice of vehicle and route will profoundly influence the compound's PK profile—its absorption, distribution, metabolism, and excretion (ADME). A suspension may have slower, more prolonged absorption compared to a co-solvent solution. An IP dose will typically have a faster time to maximum concentration (Tmax) and higher peak concentration (Cmax) than an oral dose. A preliminary PK study is highly recommended to understand the compound's exposure profile. [11]

Figure 3: A simplified one-compartment pharmacokinetic model illustrating the processes of ADME.

Safety and Handling

All procedures involving chemical agents must be conducted in accordance with institutional guidelines (e.g., IACUC) and safety protocols. [20][22][23]* Use appropriate Personal Protective Equipment (PPE), including gloves, lab coat, and safety glasses.

• Handle the compound in a well-ventilated area or a chemical fume hood.

• All preparations of substances for administration should be done using aseptic technique to ensure sterility, especially for parenteral routes. [20][22]* Use a new, sterile needle and syringe for each animal to prevent cross-contamination and infection. [17][24]

Conclusion

Developing an effective in vivo dosing strategy for a novel compound like 2-(Difluoromethyl)-4-nitro-1H-benzimidazole is a systematic, multi-step process. Success hinges on a thorough understanding of the compound's physicochemical properties and a methodical approach to vehicle selection, formulation, and route of administration. By following the principles and protocols outlined in this guide, researchers can build a robust foundation for their preclinical studies, ensuring that the data generated is both reliable and reproducible. This foundational work is indispensable for accurately assessing the therapeutic potential of new chemical entities.

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• Google Patents. (1997). WO1997001562A1 - Nitroimidazole antibacterial compounds and methods of use thereof.

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Application Note: Preparation and Validation of 2-(Difluoromethyl)-4-nitro-1H-benzimidazole Stock Solutions

Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals Document Type: Advanced Technical Protocol & Mechanistic Guide

Introduction & Chemical Rationale

2-(Difluoromethyl)-4-nitro-1H-benzimidazole (CAS: 189045-39-4) is a highly specialized heterocyclic compound frequently utilized as a scaffold in drug discovery. The successful application of this compound in biological assays depends entirely on the integrity of its stock solutions.

As an Application Scientist, I emphasize that handling this compound requires understanding its specific functional groups:

• The Benzimidazole Core: Inherently planar and hydrophobic, parent benzimidazoles exhibit notoriously poor aqueous solubility (often <0.1 mg/mL)[1].

• The Difluoromethyl Group (-CHF₂): Acts as a lipophilic hydrogen-bond donor/acceptor, further decreasing aqueous solubility while increasing affinity for polar aprotic solvents like Dimethyl Sulfoxide (DMSO).

• The Nitro Group (-NO₂): The addition of a nitro group at the 4-position introduces unique electronic properties but renders the molecule susceptible to photolytic degradation. Nitrobenzimidazoles absorb environmental UV light (λmax ~302 nm), necessitating protection from light during preparation and storage[2].

This guide provides a self-validating, causally-driven protocol to ensure maximum solubility, stability, and reproducibility.

Quantitative Data: Molarity & Reconstitution

To prevent solvent-induced cytotoxicity in in vitro assays, the final concentration of DMSO in culture media should never exceed 0.5% (v/v). Therefore, generating a highly concentrated primary stock is critical.

Compound Specifications:

• Molecular Formula: C₈H₅F₂N₃O₂

• Molecular Weight: 213.14 g/mol

Table 1: Mass-to-Volume Reconstitution Guidelines

The following table summarizes the required mass of 2-(Difluoromethyl)-4-nitro-1H-benzimidazole to achieve standard stock concentrations in 1.0 mL of Anhydrous DMSO.

Target Concentration	Mass of Compound Required	Volume of Anhydrous DMSO	Application Suitability
5 mM	1.07 mg	1.0 mL	Low-dose in vitro enzymatic assays
10 mM	2.13 mg	1.0 mL	Standard in vitro cellular assays
25 mM	5.33 mg	1.0 mL	High-throughput screening (HTS)
50 mM	10.66 mg	1.0 mL	In vivo formulation primary stock

Experimental Protocol: A Self-Validating Workflow

Do not simply mix the powder with a solvent; the preparation of hydrophobic nitroaromatics must be treated as an analytical procedure.

Phase 1: Primary Stock Preparation (In Vitro)

• Thermal Equilibration: Allow the lyophilized compound vial to reach room temperature in a desiccator for 30 minutes before opening.

  • Causality: Opening cold vials causes immediate atmospheric condensation. Moisture drastically lowers the solvating power of DMSO, leading to invisible micro-precipitates of the lipophilic benzimidazole core.

• Weighing: Weigh the calculated mass into an amber glass vial .

  • Causality: The 4-nitro substituent makes the ring susceptible to direct photolysis under environmental UV light (>290 nm)[2]. Amber glass blocks this degradation pathway.

• Solvent Addition: Add the exact volume of Anhydrous DMSO (water content <0.005%).

• Dissolution & Sonication: Vortex tightly capped for 60 seconds. If the solution is not optically clear, sonicate in a water bath at room temperature for 5 minutes.

• Aliquoting: Divide the stock into single-use aliquots (e.g., 50 µL) in amber microcentrifuge tubes.

  • Causality: Benzimidazole derivatives are prone to irreversible precipitation during freeze-thaw cycles due to localized concentration gradients as the solvent freezes.

Phase 2: Working Solution Formulation (In Vivo Dosing)

Direct dilution of DMSO stocks into aqueous buffers (like PBS) results in immediate "crashing out" (precipitation) of the compound. For animal dosing, a step-wise co-solvent approach is mandatory[3].

• Add 10% (v/v) of the DMSO primary stock to the formulation vessel.

• Add 40% (v/v) PEG300 and vortex thoroughly.

  • Causality: PEG300 acts as a bridging solvent, lowering the dielectric shock between DMSO and water.

• Add 5% (v/v) Tween-80 and vortex.

  • Causality: Tween-80 provides micellar encapsulation, shielding the hydrophobic difluoromethyl-benzimidazole core from the aqueous environment.

• Add 45% (v/v) Saline (0.9% NaCl) dropwise while continuously vortexing to yield a clear, homogenous solution.

Phase 3: Quality Control (The Self-Validating System)

A protocol is only as reliable as its validation. Before executing high-stakes biological assays, you must validate the integrity of the thawed stock.

• Dilute a 1 µL test aliquot into 999 µL of methanol (1:1000 dilution).

• Measure the absorbance via a UV-Vis spectrophotometer (expected λmax is approximately 302 nm)[2].

• Compare the absorbance against a pre-established standard curve. If the concentration deviates by >5%, the stock has precipitated or degraded and must be discarded.

Workflow Visualization

Workflow for the preparation, validation, and storage of 2-(Difluoromethyl)-4-nitro-1H-benzimidazole.

References

• PubChem: 5-Nitrobenzimidazole (Photostability and UV Absorption)
• Properties, Synthesis and Reactivities of Benzimidazole ChemicalBook
• 5,6-Dimethyl-1H-benzo[d]imidazole (In Vivo Formul

Sources

• 1. Properties, Synthesis and Reactivities of Benzimidazole_Chemicalbook [chemicalbook.com]
• 2. 5-Nitrobenzimidazole | C7H5N3O2 | CID 7195 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of 2-(Difluoromethyl)-4-nitro-1H-benzimidazole

Introduction

Welcome to the technical support guide for the synthesis of 2-(Difluoromethyl)-4-nitro-1H-benzimidazole. This molecule is a valuable building block in medicinal chemistry and materials science. Its synthesis, typically achieved through the acid-catalyzed condensation of 3,4-diaminonitrobenzene and difluoroacetic acid, is robust but can present challenges related to yield, purity, and reaction consistency.

This guide is structured as a series of troubleshooting questions and FAQs to directly address common issues encountered in the laboratory. We will delve into the causality behind each experimental step, providing not just protocols, but the scientific reasoning to empower you to optimize your reaction outcomes.

Troubleshooting Guide: Enhancing Reaction Yield and Purity

This section addresses specific, common problems encountered during the synthesis.

Q1: My reaction yield is very low (<30%) or I've isolated no product. What are the likely causes and how can I fix this?

Low or no yield is a frequent issue, often stemming from problems with the condensing agent, reactant quality, or reaction conditions.

Possible Cause 1: Ineffective Condensing Agent (Polyphosphoric Acid - PPA) Polyphosphoric acid (PPA) is the most common condensing agent for this type of cyclodehydration.[1][2] Its function is to act as both a solvent and a catalyst, facilitating the removal of water. However, its effectiveness is highly dependent on its quality and handling.

• Expert Insight: Commercial PPA can have varying concentrations (often 115% or 118% phosphoric acid equivalent). Older PPA can absorb atmospheric moisture, which will significantly reduce its efficacy as a dehydrating agent. The high viscosity of PPA at lower temperatures can also lead to poor mixing and localized overheating or under-heating.[3]

• Solution:

  • Use Fresh PPA: Always use a fresh, unopened container of PPA if possible.

  • Pre-heat PPA: Gently pre-heat the PPA to approximately 80-90 °C before adding reactants. This reduces its viscosity, ensuring a homogenous reaction mixture.

  • Ensure Anhydrous Conditions: Handle PPA in a dry environment and ensure all glassware is oven-dried.

Possible Cause 2: Poor Reactant Quality The stability and purity of your starting materials are critical.

• 3,4-Diaminonitrobenzene: This reactant is susceptible to air oxidation, which can lead to the formation of colored impurities and reduce the amount of active starting material.[4]

• Difluoroacetic Acid: This reagent can be hygroscopic. Water contamination will interfere with the PPA-mediated dehydration.

• Solution:

  • Verify Purity: Check the purity of 3,4-diaminonitrobenzene by melting point or NMR. If it appears dark or discolored, consider recrystallization from an appropriate solvent system (e.g., water/ethanol).

  • Use Anhydrous Reagents: Use a fresh bottle of difluoroacetic acid or ensure it has been stored properly in a desiccator.

Possible Cause 3: Suboptimal Reaction Conditions Temperature and reaction time are critical parameters that must be carefully controlled.

• Expert Insight: Insufficient heat will lead to an incomplete reaction. Conversely, excessive temperatures (>160 °C) can cause decarboxylation of the difluoroacetic acid or charring of the organic material in the strong acid, leading to a complex mixture of byproducts.[3]

• Solution:

  • Optimize Temperature: A reaction temperature of 130-140 °C is typically optimal. Use an oil bath and a contact thermometer to ensure accurate temperature control.

  • Monitor Reaction Progress: Use Thin Layer Chromatography (TLC) to monitor the disappearance of the starting material. A typical reaction time is 3-5 hours.

Troubleshooting Workflow for Low Yield

Below is a logical workflow to diagnose and solve low-yield issues.

Sources

• 1. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
• 2. researchgate.net [researchgate.net]
• 3. apps.dtic.mil [apps.dtic.mil]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Overcoming Aqueous Solubility Challenges with 2-(Difluoromethyl)-4-nitro-1H-benzimidazole

This technical support guide is designed for researchers, scientists, and drug development professionals who are encountering aqueous solubility issues with 2-(Difluoromethyl)-4-nitro-1H-benzimidazole. As a compound of interest in various research fields, its poor aqueous solubility can be a significant hurdle in obtaining reliable and reproducible data in biological assays. This guide provides a structured approach to understanding and overcoming these challenges, grounded in established physicochemical principles and field-proven laboratory techniques.

Frequently Asked Questions (FAQs)

Q1: Why is 2-(Difluoromethyl)-4-nitro-1H-benzimidazole expected to have low aqueous solubility?

A1: The low aqueous solubility of this compound stems from its molecular structure. The benzimidazole core is a bicyclic aromatic system, which is inherently hydrophobic. The presence of a nitro group (-NO2) and a difluoromethyl group (-CHF2) further contributes to its low affinity for water. The nitro group is a strong electron-withdrawing group, which can decrease the basicity of the imidazole nitrogens, and the difluoromethyl group increases the lipophilicity of the molecule.

Q2: What are the primary consequences of poor aqueous solubility in my experiments?

A2: Poor aqueous solubility can lead to a number of experimental artifacts and unreliable results, including:

• Precipitation: The compound may precipitate out of your aqueous assay buffer, leading to an inaccurate and lower-than-intended concentration being tested.

• Inaccurate Potency Measurement: Undissolved compound particles are not available to interact with the biological target, which can lead to an underestimation of the compound's true potency (e.g., higher IC50 values).

• Poor Reproducibility: The extent of precipitation can vary between experiments, leading to high variability and poor reproducibility of your results.

• Cellular Toxicity: Compound precipitates can cause physical stress to cells in culture, leading to non-specific cytotoxicity that is unrelated to the compound's pharmacological activity.

Q3: What are the key physicochemical properties I should consider for this compound?

Property	Predicted Value/Range	Implication for Solubility
pKa (acidic)	~8-10	The N-H proton on the imidazole ring is weakly acidic.
pKa (basic)	~2-4	The imidazole nitrogen is weakly basic due to the electron-withdrawing nitro and difluoromethyl groups.
logP	~2.5 - 3.5	Indicates a high degree of lipophilicity and preference for a non-polar environment over water.

These are estimated values and should be used as a guide for initial strategy development. Experimental determination is recommended for precise formulation.

Q4: What are the main strategies to improve the aqueous solubility of this compound?

A4: The three primary strategies for enhancing the aqueous solubility of 2-(Difluoromethyl)-4-nitro-1H-benzimidazole in a research setting are:

• pH Adjustment: Modifying the pH of the solvent to ionize the molecule.

• Use of Co-solvents: Employing a mixture of water and a water-miscible organic solvent.

• Complexation with Cyclodextrins: Encapsulating the hydrophobic molecule within a cyclodextrin.

The choice of method will depend on the specific requirements of your experiment, including the cell type, assay format, and required final concentration of the compound.

Troubleshooting and Optimization Guide

This section provides a step-by-step approach to addressing solubility issues with 2-(Difluoromethyl)-4-nitro-1H-benzimidazole.

Issue 1: Compound precipitates when diluting a DMSO stock solution into aqueous buffer.

This is a common phenomenon known as "crashing out," where the compound, highly soluble in the organic stock solvent, becomes insoluble upon rapid dilution into an aqueous medium.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for compound precipitation.

Detailed Actions:

• Decrease the Final Concentration: The most straightforward approach is to test a lower final concentration of the compound in your assay. Determine the highest concentration that remains soluble in your final assay medium.

• Optimize the Dilution Method:

  • Serial Dilutions: Instead of a single large dilution, perform a series of smaller, stepwise dilutions.

  • Vigorous Mixing: Add the stock solution dropwise to the vigorously stirring or vortexing aqueous buffer. This promotes rapid dispersion and can prevent localized high concentrations that lead to precipitation.

  • Intermediate Dilution: Create an intermediate dilution of your DMSO stock in a solvent of intermediate polarity (e.g., ethanol or a mixture of your buffer and co-solvent) before the final dilution into the aqueous buffer.

• Consider Alternative Solubilization Strategies: If precipitation persists even at your desired lowest effective concentration, you will need to employ one of the following formulation strategies.

Experimental Protocols for Solubility Enhancement

Protocol 1: Solubility Enhancement by pH Adjustment

Scientific Rationale: Benzimidazoles are amphoteric molecules, meaning they can act as both weak acids and weak bases. By adjusting the pH of the solution, we can ionize the molecule, forming a salt that is more soluble in water. Given the predicted pKa values, making the solution more acidic (pH < 2) should protonate the imidazole nitrogen, increasing solubility. Conversely, a highly basic solution (pH > 11) could deprotonate the N-H group, also potentially increasing solubility, although this is generally less effective and may not be compatible with biological assays. For most cell-based assays, a slightly acidic pH is more tolerable.

Step-by-Step Protocol:

• Stock Solution Preparation (Acidic):

  • Weigh a precise amount of 2-(Difluoromethyl)-4-nitro-1H-benzimidazole.

  • Add a small volume of 0.1 M Hydrochloric Acid (HCl) dropwise while stirring or vortexing until the compound is fully dissolved. This creates a concentrated acidic stock solution.

• pH Adjustment of Final Medium:

  • Prepare your final aqueous assay buffer at a slightly acidic pH that is compatible with your experimental system (e.g., pH 6.0-6.5).

  • Slowly add the acidic stock solution to the final buffer to achieve the desired concentration.

• Verification and Control:

  • Visually inspect the final solution for any signs of precipitation.

  • Measure the final pH of your assay medium after adding the compound's acidic stock to ensure it is within the acceptable range for your experiment.

  • Crucially, prepare a vehicle control with the same final concentration of HCl to account for any effects of the pH change on your assay.

Caption: Workflow for solubility enhancement using pH adjustment.

Protocol 2: Solubility Enhancement Using Co-solvents

Scientific Rationale: Co-solvents are water-miscible organic solvents that, when added to water, can increase the solubility of non-polar compounds by reducing the overall polarity of the solvent system.[1][2][3] Common co-solvents used in biological research include Dimethyl Sulfoxide (DMSO), ethanol, and Polyethylene Glycols (PEGs).[4]

Step-by-Step Protocol:

• High-Concentration Stock Preparation:

  • Dissolve a known amount of 2-(Difluoromethyl)-4-nitro-1H-benzimidazole in 100% of a suitable co-solvent (e.g., DMSO) to create a high-concentration stock solution (e.g., 10-50 mM). Ensure the compound is fully dissolved. Gentle warming (to 37°C) or sonication can aid dissolution.

• Dilution into Aqueous Media:

  • Determine the maximum tolerable concentration of the co-solvent for your specific assay (typically ≤0.5% for DMSO in cell-based assays).

  • Perform serial dilutions of your stock solution into the final aqueous assay buffer, ensuring the final co-solvent concentration does not exceed the tolerated limit.

• Verification and Control:

  • After each dilution step, visually inspect for any signs of precipitation.

  • Always include a vehicle control containing the same final concentration of the co-solvent in your experiments to account for any solvent-induced effects.

Quantitative Data on Co-solvent Tolerance in Typical Cell Cultures:

Co-solvent	Typical Max. Concentration	Notes
DMSO	≤ 0.5% (v/v)	Some sensitive cell lines may require ≤ 0.1%.
Ethanol	≤ 0.5% (v/v)	Can be more cytotoxic than DMSO for some cell lines.
PEG 400	≤ 1% (v/v)	Generally well-tolerated but can increase viscosity.

Protocol 3: Solubility Enhancement by Complexation with Cyclodextrins

Scientific Rationale: Cyclodextrins are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic interior cavity.[5] They can encapsulate poorly water-soluble "guest" molecules, like our benzimidazole derivative, into their hydrophobic core, forming an inclusion complex.[6][7][8] This complex has a hydrophilic exterior, which significantly increases the apparent aqueous solubility of the guest molecule. Hydroxypropyl-β-cyclodextrin (HP-β-CD) is commonly used due to its high water solubility and low toxicity.

Step-by-Step Protocol (Kneading Method):

• Molar Ratio Calculation: Determine the molar ratio of the drug to cyclodextrin. A 1:1 molar ratio is a good starting point.

• Preparation of the Complex:

  • In a glass mortar, place the calculated amount of HP-β-cyclodextrin.

  • Add a small amount of a water/ethanol (1:1 v/v) mixture to the HP-β-cyclodextrin and triturate to form a homogeneous paste.

  • Gradually add the powdered 2-(Difluoromethyl)-4-nitro-1H-benzimidazole to the paste while continuously kneading for at least 45-60 minutes.

• Drying and Pulverization:

  • Dry the resulting paste in a hot air oven at a low temperature (e.g., 40-50°C) or under vacuum until a constant weight is achieved.

  • Pulverize the dried complex into a fine powder using the mortar and pestle.

• Dissolution and Use:

  • The resulting powder is the drug-cyclodextrin complex and can be directly dissolved in your aqueous assay buffer.

• Verification and Control:

  • Determine the solubility of the complex in your buffer and compare it to the uncomplexed drug.

  • Prepare a vehicle control with the same concentration of HP-β-cyclodextrin alone to test for any effects of the cyclodextrin on your assay.

Caption: Mechanism of cyclodextrin inclusion complexation.

References

• International Journal of Scientific Research & Technology. Mechanistic Evaluation of Cyclodextrin Inclusion Complexes: A Molecular Modeling and Experimental Approach. Available from: [Link]

• Popovici, C., et al. (2023). Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. Pharmaceuticals. Available from: [Link]

• IntechOpen. (2022). Cyclodextrins: An Overview of Fundamentals, Types, and Applications. Available from: [Link]

• OAText. Inclusion complex formation of cyclodextrin with its guest and their applications. Available from: [Link]

• GSC Online Press. (2024). A review on solubility enhancement technique for pharmaceutical drugs. Available from: [Link]

• ManTech Publications. (2021). A Review of the Solubility Enhancement by Using a Co-Solvency Method. Available from: [Link]

• SciSpace. Solubility Enhancement of Cox-II Inhibitors by Cosolvency Approach. Available from: [Link]

• wisdomlib. Co-solvency: Significance and symbolism. Available from: [Link]

Sources

• 1. wjbphs.com [wjbphs.com]
• 2. admin.mantechpublications.com [admin.mantechpublications.com]
• 3. wisdomlib.org [wisdomlib.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 6. ijsrtjournal.com [ijsrtjournal.com]
• 7. Cyclodextrins: An Overview of Fundamentals, Types, and Applications | IntechOpen [intechopen.com]
• 8. oatext.com [oatext.com]

Preventing thermal degradation of 2-(Difluoromethyl)-4-nitro-1H-benzimidazole during storage

Mechanistic Overview

2-(Difluoromethyl)-4-nitro-1H-benzimidazole is a highly valuable building block in medicinal chemistry, but it presents unique storage challenges. The compound is susceptible to thermal degradation due to the synergistic reactivity of its strongly electron-withdrawing 4-nitro group and the 2-difluoromethyl (-CF2H) moiety[1]. Understanding the causality behind its degradation is critical for maintaining batch integrity during long-term storage and experimental handling.

Troubleshooting & FAQs

Q1: Why does 2-(Difluoromethyl)-4-nitro-1H-benzimidazole degrade when stored at room temperature? A: The degradation is driven by the intrinsic instability of its functional groups under thermal stress. The strongly electron-withdrawing 4-nitro group increases the acidity of both the benzimidazole N-H and the adjacent 2-difluoromethyl (-CF2H) proton[1]. At elevated temperatures, especially in the presence of trace moisture or basic impurities, the -CF2H group can undergo deprotonation. This leads to the expulsion of a fluoride ion and the generation of a highly reactive difluorocarbene intermediate (:CF2)[2][3]. Concurrently, the 4-nitro group can participate in thermally induced radical reactions, leading to complex oligomerization and structural collapse[4].

Q2: What is the recommended storage protocol to ensure maximum shelf life? A: To prevent thermal degradation and hydrolysis, the compound must be stored at -20°C in a tightly sealed, light-resistant container under an inert atmosphere (Argon or Nitrogen). Because the difluoromethyl group is susceptible to nucleophilic attack by water at higher temperatures, the inclusion of a desiccant (e.g., anhydrous silica gel) in the secondary storage container is mandatory to prevent moisture ingress[5].

Q3: How can I analytically verify if my batch has undergone thermal degradation? A: The most definitive method is 19F NMR spectroscopy . Intact 2-(Difluoromethyl)-4-nitro-1H-benzimidazole will show a characteristic doublet for the -CF2H fluorine atoms (typically around -110 to -115 ppm, depending on the solvent, with a large 2JHF​ coupling constant of ~53 Hz). If thermal degradation via difluorocarbene formation or hydrolysis has occurred, you will observe a loss of this signal and the appearance of new peaks corresponding to free fluoride ions or formyl degradation products[3]. HPLC-UV (monitoring at 254 nm) should also be used to detect the formation of polar degradation products.

Q4: Does light exposure accelerate the thermal degradation process? A: Yes. Nitrobenzimidazole derivatives are known to be highly photosensitive[6]. UV/Vis light can excite the nitroaromatic system, lowering the activation energy required for thermal decomposition pathways. Therefore, thermal degradation is significantly accelerated if the storage container is not opaque.

Degradation Pathway Visualization

Logical pathway of 2-(Difluoromethyl)-4-nitro-1H-benzimidazole thermal degradation.

Quantitative Data: Storage Stability Matrix

The following table summarizes the expected stability of 2-(Difluoromethyl)-4-nitro-1H-benzimidazole under various storage conditions.

Storage Condition	Temperature	Atmosphere	Moisture Level	Estimated Shelf Life	Degradation Rate (%/month)
Optimal (Long-term)	-20°C	Argon	<10 ppm	> 24 months	< 0.1%
Acceptable (Short-term)	4°C	Nitrogen	<50 ppm	6 months	~ 0.5%
Suboptimal	25°C	Ambient Air	Ambient	< 1 month	> 5.0%
Accelerated Stress	40°C	Ambient Air	75% RH	< 1 week	> 15.0%

Self-Validating Storage Protocol

To ensure the integrity of your compound, follow this self-validating workflow. This protocol ensures that the input material is verified, the storage environment is tightly controlled, and the output material is validated before experimental use.

Phase 1: Baseline Validation & Preparation

• Initial QC: Dissolve a 1 mg aliquot in DMSO-d6 and acquire a baseline 19F NMR and 1H NMR spectrum. Confirm the presence of the -CF2H doublet and the absence of free fluoride[7].

• Lyophilization: Ensure the bulk powder is completely free of residual solvents and water. Lyophilize the material for at least 12 hours at < 0.1 mbar.

Phase 2: Controlled Aliquoting & Sealing 3. Aliquoting: To minimize repeated freeze-thaw cycles (which introduce condensation), divide the bulk powder into single-use amber glass vials. 4. Inert Gas Purging: Purge each vial with high-purity Argon gas for 30 seconds to displace oxygen and atmospheric moisture. Immediately cap with a PTFE-lined septum closure. 5. Secondary Containment: Place the sealed vials into a secondary Mylar foil pouch containing a color-indicating desiccant packet (e.g., indicating silica gel). Vacuum seal the pouch.

Phase 3: Cryogenic Storage & Controlled Thawing 6. Storage: Transfer the sealed pouches to a monitored -20°C freezer equipped with temperature logging. 7. Thawing (Critical Step): Before use, remove the required vial from the freezer and allow it to equilibrate to room temperature inside a desiccator for at least 30 minutes before opening. Causality: Opening a cold vial exposes the interior to ambient air, causing immediate moisture condensation which initiates CF2H hydrolysis[5]. 8. Post-Thaw Verification: For highly sensitive assays, run a rapid HPLC-UV (254 nm) check on a small fraction of the thawed aliquot to verify that the purity matches the baseline established in Step 1.

Sources

• 1. 4-Nitrobenzimidazole Manufacturer & Supplier China | Properties, Uses, Safety Data, Price – High Quality Chemical Products [quinoline-thiophene.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. CAS 705-09-9: 2-Difluoromethyl-1H-benzoimidazole [cymitquimica.com]
• 6. spiral.imperial.ac.uk [spiral.imperial.ac.uk]
• 7. pubs.acs.org [pubs.acs.org]

Technical Support Center: HPLC Method Optimization for 2-(Difluoromethyl)-4-nitro-1H-benzimidazole

Welcome to the technical support resource for the analysis of 2-(Difluoromethyl)-4-nitro-1H-benzimidazole. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical solutions to common challenges encountered during HPLC method development and optimization. My approach is to explain the causality behind experimental choices, empowering you to troubleshoot effectively and build robust analytical methods.

Section 1: Understanding the Analyte & Initial Method Development

Before initiating any method development, a thorough understanding of the analyte's physicochemical properties is paramount. The structure of 2-(Difluoromethyl)-4-nitro-1H-benzimidazole presents a unique combination of challenges and opportunities for HPLC analysis.

• The Benzimidazole Core: This heterocyclic system contains a basic nitrogen atom, making the molecule susceptible to secondary ionic interactions with acidic residual silanols on silica-based stationary phases. This is a primary cause of peak tailing.[1][2]

• The Nitro Group (-NO2): As a strong chromophore, this group allows for sensitive UV detection. It is also a potent electron-withdrawing group, which influences the molecule's overall electronic properties and basicity.[3]

• The Difluoromethyl Group (-CHF2): Fluorination significantly increases the molecule's lipophilicity and can introduce unique dipole and fluorous-fluorous interactions, potentially altering selectivity on different stationary phases.[4][5] The high electronegativity of fluorine can also lower the pKa of the nearby basic nitrogen atoms.[4]

FAQ: What are the key physicochemical properties of 2-(Difluoromethyl)-4-nitro-1H-benzimidazole?

Understanding these properties is the first step in designing a logical and effective HPLC method.

Property	Value / Observation	Implication for HPLC Method Development
Molecular Formula	C₈H₆F₂N₂	---
Molecular Weight	168.15 g/mol [6][7][8]	---
UV λmax	276 nm (in Ethanol)[7]	Ideal for sensitive UV detection. Set the detector wavelength to 276 nm for optimal response.
Predicted logP	2.4[8]	Indicates moderate lipophilicity, making the analyte well-suited for reversed-phase chromatography.
Appearance	White to light yellow solid[5][7]	Standard sample preparation protocols (dissolving in an organic solvent) are appropriate.
Estimated pKa	< 5.5	The pKa of the parent benzimidazole is ~5.5. The electron-withdrawing nitro and difluoromethyl groups will lower this value, making the compound less basic. This is critical for mobile phase pH selection to control ionization and peak shape.[4]

FAQ: What is a good starting point for an HPLC method?

Based on the analyte's properties, a robust starting method can be proposed. The primary goal is to achieve good peak shape and retention.

Parameter	Recommended Starting Condition	Rationale
Column	C18, high-purity silica, end-capped (e.g., 150 x 4.6 mm, 3.5 or 5 µm)	C18 is the workhorse of reversed-phase HPLC and is suitable for this moderately lipophilic compound.[9][10] A high-purity, well-end-capped column is critical to minimize free silanol groups and reduce peak tailing.[2]
Mobile Phase A	0.1% Formic Acid in Water	The low pH (~2.7) ensures the basic benzimidazole nitrogen is fully protonated, preventing secondary interactions with silanols.[1][2]
Mobile Phase B	Acetonitrile or Methanol	Standard organic modifiers for reversed-phase HPLC. Acetonitrile often provides sharper peaks and lower viscosity.
Gradient	Start at 25-30% B, ramp to 95% B over 10-15 minutes	A generic scouting gradient to determine the approximate elution conditions.
Flow Rate	1.0 mL/min	Standard for a 4.6 mm ID column.
Column Temp.	30 - 40 °C	Elevated temperature can improve peak efficiency and reduce mobile phase viscosity. It can be particularly beneficial for fluorinated compounds.[11][12]
Detection	UV at 276 nm[7]	Maximizes sensitivity based on the analyte's known UV absorbance maximum.
Injection Vol.	5 - 10 µL	A smaller volume minimizes potential peak distortion from the injection solvent.
Sample Diluent	Mobile Phase (at initial conditions) or Acetonitrile/Water mixture	Dissolving the sample in a solvent weaker than or equal to the initial mobile phase strength is crucial to prevent peak distortion.[13]

Section 2: Troubleshooting Common Chromatographic Issues

This section addresses the most frequent problems encountered during the analysis of 2-(Difluoromethyl)-4-nitro-1H-benzimidazole in a question-and-answer format.

FAQ: My peak is tailing severely. What are the causes and how do I fix it?

Peak tailing is the most common issue for basic compounds like benzimidazoles. It is typically caused by secondary interactions between the protonated analyte and ionized residual silanol groups (Si-O⁻) on the silica surface of the stationary phase.

Caption: Systematic workflow for diagnosing and resolving peak tailing.

Detailed Solutions for Peak Tailing:

• Lower Mobile Phase pH: The most effective strategy is to operate at a pH at least 2 units below the analyte's pKa.[13] Using 0.1% formic acid (pH ≈ 2.7) or 0.1% trifluoroacetic acid (TFA) (pH ≈ 2.0) in the aqueous mobile phase will fully protonate the benzimidazole nitrogen and suppress the ionization of silanol groups, minimizing the unwanted ionic interaction.[1][13]

• Use a High-Purity, End-Capped Column: Modern stationary phases are made from high-purity silica with minimal metal contamination and are exhaustively end-capped to cover most residual silanols.[1][2] If you are using an older column, switching to a newer generation column can dramatically improve peak shape.

• Add a Competing Base: An older technique involves adding a small amount of a competing base, like triethylamine (TEA), to the mobile phase (e.g., 5-10 mM).[1][14] The protonated TEA preferentially interacts with the ionized silanols, shielding the analyte from these sites. However, this can shorten column lifetime and may suppress MS ionization if used with an LC-MS system.[1]

• Reduce Sample Load: Injecting too much sample can overload the column, leading to fronting or tailing. Try reducing the injection volume or diluting the sample.[4][13]

FAQ: I'm seeing poor resolution between my analyte and an impurity. How can I improve it?

Improving resolution (Rs) requires manipulating selectivity (α), efficiency (N), or retention (k).

• Modify Organic Solvent: If using acetonitrile, try switching to methanol, or vice-versa. The different solvent properties can alter elution order and improve selectivity.

• Change Stationary Phase: This is the most powerful way to change selectivity.

  • Phenyl-Hexyl Column: A phenyl-based stationary phase can introduce π-π interactions with the aromatic rings of your analyte and impurities, offering a completely different selectivity compared to the hydrophobic interactions of a C18 column. This is often an excellent choice for nitroaromatic compounds.[15][16][17]

  • Fluorinated Phases (e.g., PFP): A pentafluorophenyl (PFP) phase can provide alternative selectivity through dipole-dipole, π-π, and shape-selective interactions, which can be highly effective for separating fluorinated compounds and positional isomers.[17]

• Adjust Temperature: Increasing the column temperature can improve efficiency (sharper peaks) and may slightly alter selectivity. This is a simple parameter to adjust and can be effective for fluorinated compounds.[11][12]

• Optimize the Gradient: Make the gradient shallower around the elution time of the target peaks. A slower ramp rate (e.g., changing from 5%/min to 1%/min) increases the separation time between closely eluting compounds.

FAQ: My retention time is drifting. What's causing this instability?

Retention time instability is often a sign of system or method issues that need to be addressed to ensure data quality.

Cause	Solution
Inadequate Column Equilibration	Ensure the column is equilibrated with at least 10-15 column volumes of the initial mobile phase before the first injection and between runs.
Mobile Phase Composition Change	If preparing the mobile phase manually, be precise. If using online mixing, check that the pump is functioning correctly and that solvents are properly degassed. One of the solvent lines may be blocked.
Column Temperature Fluctuations	Use a column oven to maintain a constant, stable temperature.[4] Even small changes in ambient temperature can affect retention times.
Column Degradation	The stationary phase may be degrading, especially if using aggressive pH or high temperatures. This is often accompanied by an increase in peak tailing and a loss of retention. Replace the column.

Section 3: Experimental Protocols

Protocol 1: Baseline Reversed-Phase HPLC Method

This protocol provides a detailed step-by-step method for the initial analysis of 2-(Difluoromethyl)-4-nitro-1H-benzimidazole.

• Mobile Phase Preparation:

  • Mobile Phase A: Add 1.0 mL of formic acid to 1.0 L of HPLC-grade water. Filter through a 0.22 µm filter and degas.

  • Mobile Phase B: Use HPLC-grade acetonitrile. Filter and degas.

• Sample Preparation:

  • Accurately weigh approximately 5 mg of 2-(Difluoromethyl)-4-nitro-1H-benzimidazole standard.

  • Dissolve in 50.0 mL of acetonitrile to create a 100 µg/mL stock solution.

  • Dilute this stock solution 1:10 with a 50:50 mixture of acetonitrile and water to create a 10 µg/mL working standard.

  • Filter the final solution through a 0.22 µm syringe filter before placing it in an autosampler vial.[4]

• HPLC System Setup & Run:

  • Column: C18, 150 x 4.6 mm, 3.5 µm (e.g., Waters XBridge, Agilent Zorbax, Phenomenex Luna).

  • Install the column and set the column oven to 35 °C.

  • Equilibrate the column with 30% Mobile Phase B at 1.0 mL/min for at least 15 minutes or until a stable baseline is achieved.

  • Set the UV detector to 276 nm.

  • Inject 5 µL of the working standard.

  • Run the following gradient:

    • 0.0 min: 30% B

    • 12.0 min: 95% B

    • 14.0 min: 95% B

    • 14.1 min: 30% B

    • 18.0 min: 30% B (Post-run equilibration)

• Data Analysis:

  • Evaluate the retention time, peak shape (asymmetry or tailing factor), and peak area. The USP tailing factor should ideally be ≤ 1.5.

Caption: Decision tree for selecting an appropriate HPLC column.

References

• Optimize the Separation of Fluorinated Amphiles Using High-Performance Liquid Chromatography. PMC. Available at: [Link]

• HPLC Tech Tip: Peak Tailing of Basic Analytes. Phenomenex. Available at: [Link]

• Determination of nitroaromatic compounds in soil samples by HPLC, using on-line preconcentration. ResearchGate. Available at: [Link]

• DETERMINATION OF NITROAROMATIC COMPOUNDS IN SOIL SAMPLES BY HPLC, USING ON-LINE PRECONCENTRATION. Taylor & Francis Online. Available at: [Link]

• How can I prevent peak tailing in HPLC?. ResearchGate. Available at: [Link]

• Troubleshooting Peak Shape Problems in HPLC. Waters Corporation. Available at: [Link]

• Optimize the Separation of Fluorinated Amphiles Using High-Performance Liquid Chromatography. ResearchGate. Available at: [Link]

• Nitroaromatic and Nitroamine Explosives Analyzed with HPLC. MICROSOLV. Available at: [Link]

• Determination of Nitroaromatics and Nitramines by High Performance Liquid Chromatography (Explosives). Waters Corporation. Available at: [Link]

• The Evolution of LC Troubleshooting: Strategies for Improving Peak Tailing. LCGC. Available at: [Link]

• How to avoid the tailing problem of basic compounds in HPLC analysis?. uHPLCs. Available at: [Link]

• Optimization and application of detection methods for perfluorinated compounds in complex environmental matrices. East China Normal University. Available at: [Link]

• Fluorinated HPLC Phases — Looking Beyond C18 for Reversed-Phase HPLC. LCGC International. Available at: [Link]

• Synthesis and Characterization of Benzimidazole Derivatives for Antimicrobial Property. International Journal of Pharmaceutical Sciences and Medicine (IJPSM). Available at: [Link]

• Synthesis, Characterization, and Bioactivity Investigation of Novel Benzimidazole Derivatives as Potential Antibacterial and Antifungal Agents. MDPI. Available at: [Link]

• The synthesis and characterization of Various metal complexes of 2-(4-nitrophenyl)-1H-benzimidazole and its mono schiff base precursor. PMC. Available at: [Link]

• 2-(difluoromethyl)-1H-1,3-benzodiazole. PubChem. Available at: [Link]

• 2-Nitro-1H-benzimidazole. PubChem. Available at: [Link]

• SYNTHESIS, SPECTRAL CHARACTERIZATION AND ANTIMICROBIAL STUDIES OF NOVEL BENZIMIDAZOLE DERIVATIVES. TSI Journals. Available at: [Link]

Sources

• 1. HPLC Tech Tip: Peak Tailing of Basic Analytes | Phenomenex [phenomenex.com]
• 2. How to avoid the tailing problem of basic compounds in HPLC analysis? [uhplcslab.com]
• 3. The synthesis and characterization of Various metal complexes of 2-(4-nitrophenyl)-1H-benzimidazole and its mono schiff base precursor - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. CAS 705-09-9: 2-Difluoromethyl-1H-benzoimidazole [cymitquimica.com]
• 6. 2-(Difluoromethyl)-1H-benzimidazole | 705-09-9 [sigmaaldrich.com]
• 7. 2-(Difluoromethyl)benzimidazole | 705-09-9 | TCI (Shanghai) Development Co., Ltd. [tcichemicals.com]
• 8. 2-(difluoromethyl)-1H-1,3-benzodiazole | C8H6F2N2 | CID 597703 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. tandfonline.com [tandfonline.com]
• 11. Optimize the Separation of Fluorinated Amphiles Using High-Performance Liquid Chromatography - PMC [pmc.ncbi.nlm.nih.gov]
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• 14. chromatographyonline.com [chromatographyonline.com]
• 15. Nitroaromatic and Nitroamine Explosives Analyzed with HPLC | MICROSOLV [mtc-usa.com]
• 16. waters.com [waters.com]
• 17. chromatographyonline.com [chromatographyonline.com]

Minimizing side reactions during the nitration of difluoromethyl benzimidazoles

A Guide for Researchers, Scientists, and Drug Development Professionals

This technical support center provides targeted troubleshooting advice and frequently asked questions (FAQs) to address the specific challenges encountered during the nitration of difluoromethyl-substituted benzimidazoles. As a Senior Application Scientist, my goal is to provide you with not only procedural steps but also the underlying chemical principles to empower you to overcome common hurdles and optimize your synthetic outcomes.

Troubleshooting Guide: Navigating Common Experimental Issues

This section is designed to address specific problems you may encounter during the nitration of difluoromethyl benzimidazoles. Each issue is presented with potential causes and actionable solutions.

Issue 1: Low Conversion or No Reaction

You've set up your nitration reaction, but analysis (TLC, LC-MS) shows primarily starting material.

Potential Causes:

• Insufficiently Strong Nitrating Agent: The difluoromethyl (CF2H) group is strongly electron-withdrawing, deactivating the benzimidazole ring system towards electrophilic aromatic substitution. A standard nitric acid/sulfuric acid mixture may not be sufficiently electrophilic to overcome this deactivation.[1][2]

• Protonation of the Benzimidazole Ring: In highly acidic media, the benzimidazole nitrogen atoms can be protonated. This protonation further deactivates the ring, making it less nucleophilic and therefore less reactive towards the nitronium ion (NO2+).[3]

• Low Reaction Temperature: While crucial for controlling selectivity and preventing runaway reactions, excessively low temperatures can significantly reduce the reaction rate, especially with a deactivated substrate.[4]

Recommended Solutions:

• Employ a Stronger Nitrating Agent:

  • Fuming Nitric Acid/Sulfuric Acid: The use of fuming nitric acid increases the concentration of the active nitronium ion electrophile.[3]

  • Nitronium Salts: Reagents like nitronium tetrafluoroborate (NO2BF4) or nitronium triflate (NO2OTf) are powerful, pre-formed sources of the nitronium ion that can be effective for deactivated substrates.[4]

• Optimize Reaction Temperature:

  • Carefully and incrementally increase the reaction temperature. Monitor the reaction progress closely by TLC or LC-MS to find the optimal balance between reaction rate and the formation of side products. A typical starting point for deactivated systems is 0-5 °C, with gradual warming to room temperature if no conversion is observed.[5][6]

• Consider Alternative Solvent Systems: While less common for nitrations, exploring solvents like acetic anhydride with nitric acid can sometimes be effective, though this may also lead to different side reactions.[7]

Issue 2: Formation of Multiple Isomers and Poor Regioselectivity

Your reaction yields a mixture of nitro-isomers, making purification difficult and reducing the yield of the desired product.

Potential Causes:

• Complex Directing Effects: The benzimidazole ring itself presents a complex regiochemical landscape. The fused benzene ring is generally nitrated at the 5- or 6-position.[3] The electron-withdrawing difluoromethyl group at the 2-position will further influence the substitution pattern, generally directing meta to itself (i.e., towards the 5- and 6-positions), but electronic effects from the imidazole portion of the ring system also play a significant role.

• Reaction Conditions: Higher temperatures and highly concentrated acid mixtures can sometimes lead to a decrease in regioselectivity.

Recommended Solutions:

• Precise Temperature Control: Maintain a consistently low temperature (e.g., 0-5 °C) throughout the addition of the nitrating agent. This often favors the formation of the thermodynamically more stable isomer.[4][6]

• Stoichiometric Control of Nitrating Agent: Use a slight excess (e.g., 1.05-1.2 equivalents) of the nitrating agent to avoid over-nitration while ensuring complete conversion of the starting material.[4]

• Alternative Nitrating Systems: In some cases, using a milder nitrating agent or a different acid catalyst can improve regioselectivity. For instance, nitration using dinitrogen pentoxide (N2O5) in the presence of a zeolite catalyst has been shown to favor para-substitution in some aromatic systems.[8]

• Purification Strategy: If a mixture of isomers is unavoidable, a robust purification strategy is essential.

  • Column Chromatography: Silica gel chromatography is often effective for separating constitutional isomers. Experiment with different solvent systems (e.g., gradients of ethyl acetate in hexanes or dichloromethane in methanol) to achieve optimal separation.[6][9]

  • Recrystallization: If the isomers have sufficiently different solubilities, fractional recrystallization can be an effective purification technique.

Issue 3: Observation of Dinitration or Other Side Products

Besides your desired mononitrated product, you observe products corresponding to the addition of two or more nitro groups, or other unexpected species.

Potential Causes:

• Excess Nitrating Agent: Using a large excess of the nitrating agent significantly increases the likelihood of a second nitration event, even on a deactivated ring.

• Harsh Reaction Conditions: High temperatures can provide the necessary activation energy for a second nitration to occur.

• Oxidative Side Reactions: Concentrated nitric acid is a strong oxidizing agent. Sensitive functional groups on your starting material or even the benzimidazole ring itself can be susceptible to oxidation, leading to decomposition or the formation of byproducts.[10]

• Ipso-Substitution: In some cases, particularly with certain substitution patterns, the nitro group may displace another substituent on the ring, such as a formyl group. While less common for a CF2H group, it is a known side reaction in nitrations of other substituted aromatics.[11][12]

Recommended Solutions:

• Careful Stoichiometry: As mentioned previously, limit the amount of nitrating agent to a small excess (1.05-1.2 equivalents).

• Temperature and Addition Control: Maintain low temperatures and add the nitrating agent slowly and dropwise to dissipate the heat generated from the exothermic reaction and minimize localized areas of high concentration.[13]

• Protective Group Strategy: If your benzimidazole contains other sensitive functional groups, consider protecting them before nitration. For example, an amino group can be protected as an amide to prevent protonation and direct the nitration appropriately.[4][14]

The logical flow for troubleshooting these common issues can be visualized as follows:

Caption: Troubleshooting workflow for nitration of difluoromethyl benzimidazoles.

Frequently Asked Questions (FAQs)

Q1: What is the expected regioselectivity for the nitration of 2-(difluoromethyl)-1H-benzimidazole?

A1: The nitration of benzimidazole itself typically occurs at the 5- or 6-position, often yielding a mixture.[3] The 2-difluoromethyl group is strongly electron-withdrawing and deactivating. In electrophilic aromatic substitution, such groups are meta-directing.[15] Therefore, the nitro group is expected to add to the 5- or 6-position of the benzimidazole ring system, as these positions are meta to the C2 position. You will likely obtain a mixture of 2-(difluoromethyl)-5-nitro-1H-benzimidazole and 2-(difluoromethyl)-6-nitro-1H-benzimidazole. The exact ratio can be influenced by the specific reaction conditions.

Q2: Why is a mixture of sulfuric acid and nitric acid ("mixed acid") typically used for nitration?

A2: Sulfuric acid is a stronger acid than nitric acid. It protonates the hydroxyl group of nitric acid, which then loses a molecule of water to form the highly electrophilic nitronium ion (NO2+).[1][16] The nitronium ion is the actual species that attacks the aromatic ring. This process significantly increases the rate and efficiency of the nitration reaction compared to using nitric acid alone.[1]

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. joneschemistry.wordpress.com [joneschemistry.wordpress.com]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
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• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. US5977418A - Regioselective nitration of aromatic compounds by dinitrogen pentoxide and the reaction products thereof - Google Patents [patents.google.com]
• 9. pubs.acs.org [pubs.acs.org]
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• 16. m.youtube.com [m.youtube.com]

Flash chromatography purification techniques for 2-(Difluoromethyl)-4-nitro-1H-benzimidazole

Technical Support Center: Flash Chromatography Purification of 2-(Difluoromethyl)-4-nitro-1H-benzimidazole

Welcome to the Advanced Chromatography Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling to purify highly functionalized heterocycles. 2-(Difluoromethyl)-4-nitro-1H-benzimidazole is a notoriously difficult compound to isolate using standard normal-phase techniques. Its unique combination of a highly lipophilic, electron-withdrawing difluoromethyl group and a strongly deactivating nitro group fundamentally alters the electronic landscape of the benzimidazole core.

This guide will decode the causality behind its aberrant chromatographic behavior and provide field-proven, self-validating protocols for its purification.

Section 1: Physicochemical Properties & Chromatographic Implications

To purify a molecule, you must first understand its electronic distribution. Table 1 summarizes the quantitative data driving our chromatographic strategy.

Table 1: Physicochemical Properties of 2-(Difluoromethyl)-4-nitro-1H-benzimidazole

Property	Quantitative Value	Chromatographic Causality & Implication
Molecular Weight	213.14 g/mol	Elutes well within standard small-molecule porosity limits of 40-63 µm silica gel.
pKa (Basic Nitrogen)	< 2.0 (Estimated)	The -NO2 and -CHF2 groups withdraw electron density, rendering the basic nitrogen virtually non-basic. Standard basic modifiers (e.g., TEA) are unnecessary for blocking silanols here.
pKa (Acidic NH)	~8.0 - 9.0	The electron-withdrawing groups significantly increase the acidity of the NH proton compared to unsubstituted benzimidazole[1].
ClogP	~1.8	Moderate lipophilicity. The molecule partitions well in standard Normal Phase (Hexane/Ethyl Acetate) systems.

Section 2: Troubleshooting FAQs

Q1: Why does my 2-(Difluoromethyl)-4-nitro-1H-benzimidazole irreversibly stick to the silica column when I use standard 1% Triethylamine (TEA) in my mobile phase? A1: This is the most common error in benzimidazole purification. Standard benzimidazoles tail on silica because their basic nitrogen interacts with acidic silanols; adding a basic modifier like TEA neutralizes these sites and improves peak shape[2]. However, in 2-(difluoromethyl)-4-nitro-1H-benzimidazole, the strong electron-withdrawing effects of the nitro and difluoromethyl groups drastically lower the pKa of the imidazole NH, making it highly acidic[1]. When you introduce TEA (pKa ~10.7), you inadvertently deprotonate the acidic NH. This generates a highly polar benzimidazolide anion that binds irreversibly to the normal-phase silica. Solution: Eliminate TEA. Instead, use a slightly acidic modifier (e.g., 0.1% Glacial Acetic Acid) to suppress ionization and keep the molecule in its neutral state.

Q2: What is the optimal solvent system for normal-phase flash chromatography of this fluorinated compound? A2: Fluorinated benzimidazoles exhibit unique partitioning behavior and often elute faster than their non-fluorinated counterparts in non-polar solvents[3]. A gradient of Hexane and Ethyl Acetate (Hex/EtOAc) is the optimal starting point. Begin at 90:10 Hex/EtOAc and run a shallow gradient to 50:50. The addition of 0.1% Acetic Acid to both solvents is critical to prevent streaking.

Q3: My crude mixture contains unreacted 3-nitro-1,2-phenylenediamine. How do I prevent it from co-eluting with my product? A3: Do not rely solely on chromatography to separate precursors with vastly different pKa values. The diamine precursor is basic, whereas your product is acidic. Implement a self-validating liquid-liquid extraction before loading the column: dissolve the crude mixture in Ethyl Acetate and wash with 1M HCl. The basic diamine will protonate and partition into the aqueous layer, while your electron-deficient benzimidazole remains in the organic layer. If your TLC shows the baseline diamine spot has disappeared after the acid wash, your pre-purification is validated, and you can proceed to flash chromatography with confidence.

Section 3: Experimental Workflow & Visualization

Workflow for optimizing the flash chromatography of electron-deficient benzimidazoles.

Section 4: Step-by-Step Methodology: Optimized Normal-Phase Flash Chromatography

This protocol is designed as a self-validating system. Each step includes a verification checkpoint to ensure the integrity of the purification.

Step 1: Mobile Phase Preparation

• Action: Prepare Solvent A (Hexane + 0.1% Glacial Acetic Acid) and Solvent B (Ethyl Acetate + 0.1% Glacial Acetic Acid).

• Causality: The acetic acid ensures the acidic NH of the benzimidazole remains protonated, preventing anion formation and subsequent irreversible binding to the silica.

• Validation Check: Spot the crude mixture on a TLC plate and develop with 70:30 A:B. The product spot should be tight and round (Rf ~0.3-0.4). If tailing persists, increase AcOH to 0.2%.

Step 2: Dry Loading the Sample

• Action: Dissolve the crude mixture in a minimum amount of Dichloromethane (DCM) or Tetrahydrofuran (THF). Add flash-grade silica gel (mass equivalent to 2x the crude weight). Evaporate the solvent completely using a rotary evaporator until a free-flowing powder is obtained.

• Causality: Fluorinated compounds can exhibit "solvent-front streaking" if loaded as a liquid in a strong solvent. Dry loading ensures the compound partitions evenly onto the column head, maximizing theoretical plates.

• Validation Check: The powder must not clump. Clumping indicates residual solvent, which will ruin the gradient resolution.

Step 3: Column Equilibration & Gradient Execution

• Action: Pack a standard flash column (40-63 µm silica) and equilibrate with 3 Column Volumes (CV) of 100% Solvent A. Load the dry silica cartridge.

• Action: Run a gradient from 10% Solvent B to 50% Solvent B over 15 CVs. Maintain a flow rate appropriate for your column size (e.g., 30 mL/min for a 40g column).

• Causality: A shallow gradient allows the highly polarizable -NO2 group to interact dynamically with the silica, separating it from closely related structural isomers (like 5-nitro byproducts).

Step 4: Fraction Analysis & Isolation

• Action: Collect fractions and monitor via UV detection at 254 nm. The nitro-benzimidazole core is a powerful chromophore.

• Action: Combine fractions containing the pure product. Remove the solvent via rotary evaporation. Co-evaporate twice with toluene to remove any residual acetic acid.

• Validation Check: Perform a 2D TLC on the final isolated solid. Spot the compound, run it in one dimension, dry the plate, rotate 90 degrees, and run it again. A single spot on the diagonal confirms 100% chromatographic purity and proves the compound did not degrade on the column.

References

• Synthesis of Some of Fluorinated Benzimidazole Nucleosides. Semantic Scholar.[Link]

• Blend membranes consisting of sulfonated poly(ether ether ketone) and polysulfone bearing 4-nitrobenzimidazole for direct methanol. SciSpace.[Link]

Sources

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Troubleshooting precipitation of 2-(Difluoromethyl)-4-nitro-1H-benzimidazole in biological media

Welcome to the technical support guide for 2-(Difluoromethyl)-4-nitro-1H-benzimidazole. This document provides in-depth troubleshooting and practical guidance for researchers, scientists, and drug development professionals encountering solubility and precipitation challenges with this compound in biological media. Our goal is to equip you with the foundational knowledge and actionable protocols to ensure the accuracy and reproducibility of your experiments.

Section 1: Understanding the Compound & The Precipitation Problem

Before troubleshooting, it's crucial to understand the inherent physicochemical properties of the molecule that may contribute to poor solubility. While specific experimental data for 2-(Difluoromethyl)-4-nitro-1H-benzimidazole is not publicly available, we can infer its likely behavior based on its structural components: a benzimidazole core, a nitro group, and a difluoromethyl group.

FAQ: Why is my compound precipitating in my aqueous cell culture medium?

Precipitation, especially when diluting a Dimethyl Sulfoxide (DMSO) stock solution into aqueous media, is a frequent challenge with hydrophobic compounds.[1] This phenomenon, often termed "solvent shock," occurs because the compound, while highly soluble in the organic solvent, is forced into an environment where it is poorly soluble, causing it to crash out of solution.[1]

The structure of 2-(Difluoromethyl)-4-nitro-1H-benzimidazole suggests several reasons for this behavior:

• The Benzimidazole Core: Benzimidazole itself is a weak base.[2] Its solubility is pH-dependent; at physiological pH (~7.4), it is largely in a neutral, less soluble form. The protonated, more soluble form exists at a lower pH.[3][4] The pKa of the unsubstituted benzimidazole is around 5.5, and while substitutions will alter this, the principle of pH-dependent solubility remains.[2][4][5]

• The Nitro Group (-NO₂): The 4-nitro substituent is a strong electron-withdrawing group. This modification can decrease the basicity of the benzimidazole ring system, which may lower its pKa and reduce its solubility in acidic conditions compared to the unsubstituted parent molecule.[6]

• The Difluoromethyl Group (-CF₂H): Fluorinated groups like -CF₂H are often added to drug candidates to enhance properties like metabolic stability and cell permeability.[7][8] However, they typically increase the molecule's lipophilicity (its "oil-loving" nature), which corresponds to lower aqueous solubility.[9][10]

Collectively, these features create a molecule that is likely hydrophobic and possesses poor intrinsic solubility in neutral aqueous solutions like most biological media.

Table 1: Estimated Physicochemical Properties of 2-(Difluoromethyl)-4-nitro-1H-benzimidazole and Related Analogs

Property	Unsubstituted Benzimidazole	5-Nitrobenzimidazole	2-(Difluoromethyl)-1H-benzimidazole	2-(Difluoromethyl)-4-nitro-1H-benzimidazole (Predicted)	Rationale for Prediction
Molecular Weight	118.14 g/mol [3]	163.13 g/mol [11]	168.14 g/mol [12]	~213.14 g/mol	Sum of constituent parts.
XLogP3 (Lipophilicity)	1.3[3]	1.6[11]	2.4[12]	> 2.5	Both nitro and difluoromethyl groups increase lipophilicity.[9][11]
pKa (Conjugate Acid)	~5.5[2][4]	Not widely reported	Not widely reported	< 5.0	The electron-withdrawing nitro and difluoromethyl groups are expected to decrease the basicity of the imidazole nitrogen, lowering the pKa.[6][8]
Aqueous Solubility	Sparingly soluble in cold water, more soluble in hot.[2]	0.5 g/L (500 mg/L)	Poor	Very Low (< 0.1 g/L)	The combined lipophilic character of the substituents will likely dominate, leading to very poor aqueous solubility.

Section 2: The "First Responder" Troubleshooting Guide

When you observe precipitation, a systematic approach can quickly identify the most common culprits. This workflow is designed to address the most frequent issues first.

Initial Troubleshooting Workflow

This diagram outlines the decision-making process for addressing immediate or delayed precipitation.

Sources

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• 2. Benzimidazole [drugfuture.com]
• 3. Benzimidazole | C7H6N2 | CID 5798 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. Determination of thermodynamic pKa values of benzimidazole and benzimidazole derivatives by capillary electrophoresis - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 8. 18F-Difluoromethyl(ene) Motifs via Oxidative Fluorodecarboxylation with [18F]Fluoride - PMC [pmc.ncbi.nlm.nih.gov]
• 9. The Role of Trifluoromethyl and Trifluoromethoxy Groups in Medicinal Chemistry: Implications for Drug Design | MDPI [mdpi.com]
• 10. CF2H: a fascinating group for application in drug development enabling modulation of many molecular properties - PMC [pmc.ncbi.nlm.nih.gov]
• 11. 5-Nitrobenzimidazole | C7H5N3O2 | CID 7195 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. 2-(difluoromethyl)-1H-1,3-benzodiazole | C8H6F2N2 | CID 597703 - PubChem [pubchem.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to Purity Validation of 2-(Difluoromethyl)-4-nitro-1H-benzimidazole Using NMR Spectroscopy

In the landscape of pharmaceutical development, the assurance of purity for an active pharmaceutical ingredient (API) is not merely a regulatory checkpoint; it is a fundamental pillar of drug safety and efficacy. For a molecule like 2-(Difluoromethyl)-4-nitro-1H-benzimidazole, a compound with significant potential in medicinal chemistry, rigorous purity assessment is paramount. This guide provides an in-depth, scientifically grounded comparison of analytical techniques for purity validation, with a primary focus on the robust and structurally informative method of Nuclear Magnetic Resonance (NMR) spectroscopy.

This document is crafted for researchers, scientists, and drug development professionals, offering not just protocols, but the rationale behind the experimental choices, ensuring a self-validating system of analysis.

The Criticality of Purity in Drug Development

Impurities in an API can arise from various stages of the manufacturing process, including starting materials, by-products, intermediates, degradation products, and residual solvents.[1] The International Council for Harmonisation (ICH) guidelines, specifically Q3A(R2), mandate the identification and qualification of impurities in new drug substances.[2][3] These impurities, even in trace amounts, can impact the safety, efficacy, and stability of the final drug product. Therefore, employing a highly specific and sensitive analytical method for purity determination is a non-negotiable aspect of quality control.

Comparative Analysis of Purity Assessment Techniques

While several analytical techniques are available for purity determination, they differ in their specificity, sensitivity, and the nature of the information they provide.

Technique	Principle	Strengths	Limitations
High-Performance Liquid Chromatography (HPLC)	Differential partitioning of analytes between a mobile and stationary phase.	High sensitivity for detecting trace impurities. Excellent for quantitative analysis with appropriate reference standards.	Requires a specific reference standard for each impurity for accurate quantification. Co-elution of impurities can lead to inaccurate results. Does not provide direct structural information.
Mass Spectrometry (MS)	Ionization of molecules and separation based on their mass-to-charge ratio.	Extremely high sensitivity. Provides molecular weight information, aiding in impurity identification.	Isomer differentiation can be challenging. Quantification requires stable isotope-labeled internal standards for best accuracy.
Nuclear Magnetic Resonance (NMR) Spectroscopy	Absorption of radiofrequency waves by atomic nuclei in a magnetic field.	Provides detailed structural information for both the main compound and impurities. Inherently quantitative without the need for specific reference standards for each impurity (qNMR).[4][5] A universal detector for molecules containing NMR-active nuclei.	Lower sensitivity compared to HPLC and MS for trace impurities. Can have signal overlap in complex mixtures, though this can often be resolved with 2D NMR techniques.[6]

While HPLC and MS are powerful tools, NMR spectroscopy offers a unique advantage: its ability to provide both qualitative (structural) and quantitative information from a single experiment, making it an indispensable technique for definitive purity assessment.[7][8]

The Power of Multinuclear NMR for 2-(Difluoromethyl)-4-nitro-1H-benzimidazole

The molecular structure of 2-(Difluoromethyl)-4-nitro-1H-benzimidazole, with its distinct proton (¹H), fluorine (¹⁹F), and carbon (¹³C) environments, makes it an ideal candidate for comprehensive analysis by multinuclear NMR.

• ¹H NMR: Provides information on the number and connectivity of protons in the molecule. The integration of ¹H NMR signals is directly proportional to the number of protons, forming the basis of quantitative NMR (qNMR).[9][10]

• ¹⁹F NMR: The difluoromethyl group offers a highly specific probe. ¹⁹F NMR is characterized by a wide chemical shift range and high sensitivity, making it excellent for detecting and quantifying fluorine-containing impurities with minimal background interference.[11][12]

• ¹³C NMR: While less sensitive than ¹H NMR, ¹³C NMR provides crucial information about the carbon skeleton of the molecule, helping to identify and characterize impurities that may not be easily distinguishable by ¹H NMR alone.[13]

Experimental Guide: Purity Determination by NMR

This section details a robust workflow for the purity assessment of 2-(Difluoromethyl)-4-nitro-1H-benzimidazole using NMR spectroscopy.

Workflow for NMR-Based Purity Assessment

Caption: A streamlined workflow for quantitative NMR (qNMR) analysis.

Detailed Experimental Protocol

1. Sample Preparation:

• Accurately weigh approximately 15 mg of 2-(Difluoromethyl)-4-nitro-1H-benzimidazole and 5 mg of a suitable internal standard (e.g., maleic acid) into a clean, dry vial. The internal standard should have a known purity and signals that do not overlap with the analyte.[4]

• Dissolve the mixture in approximately 0.7 mL of a deuterated solvent, such as DMSO-d₆. DMSO-d₆ is often a good choice for benzimidazole derivatives as it effectively solubilizes the compound and the N-H proton is typically observed as a broad singlet.[14]

• Transfer the solution to a 5 mm NMR tube.

2. NMR Data Acquisition:

• Acquire ¹H, ¹⁹F, and ¹³C NMR spectra on a high-field NMR spectrometer (e.g., 400 MHz or higher).

• For quantitative ¹H NMR, ensure a sufficient relaxation delay (D1) of at least 5 times the longest T₁ of the signals of interest to allow for complete relaxation and accurate integration.

• Optimize acquisition parameters for each nucleus to achieve a good signal-to-noise ratio.

3. Data Processing and Purity Calculation:

• Process the spectra using appropriate software. This includes Fourier transformation, phasing, and baseline correction.

• Integrate a well-resolved signal of the analyte and a signal of the internal standard in the ¹H NMR spectrum.

• Calculate the purity of the sample using the following formula:

  Purity (%) = (I_analyte / N_analyte) * (N_std / I_std) * (MW_analyte / MW_std) * (m_std / m_analyte) * P_std

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • m = mass

  • P_std = Purity of the internal standard

Interpreting the NMR Spectra: A Comparative Case Study

To illustrate the power of this approach, let's consider hypothetical NMR spectra for a high-purity sample of 2-(Difluoromethyl)-4-nitro-1H-benzimidazole versus a sample containing common impurities.

High-Purity Sample: Expected ¹H and ¹⁹F NMR Spectra

¹H NMR (400 MHz, DMSO-d₆):

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~13.5	br s	1H	N-H
~8.3	d	1H	Ar-H
~7.8	t	1H	Ar-H
~7.5	d	1H	Ar-H
~7.2	t	1H	CHF₂

The aromatic protons will exhibit splitting patterns dependent on their coupling with adjacent protons.

¹⁹F NMR (376 MHz, DMSO-d₆):

Chemical Shift (δ, ppm)	Multiplicity	Assignment
~ -115	d	CHF₂

The ¹⁹F signal will be a doublet due to coupling with the adjacent proton.

Sample with Impurities: Spectral Comparison

Now, let's examine a spectrum of a sample containing a common process-related impurity, such as a starting material or a residual solvent like ethyl acetate.

¹H NMR Spectrum with Impurities:

In addition to the signals for the main compound, you might observe:

• Signals from starting materials: For instance, if the synthesis involved a precursor without the difluoromethyl group, you might see characteristic signals for that species.

• Residual Solvents: Ethyl acetate, a common solvent, would show a quartet at ~4.1 ppm and a triplet at ~1.2 ppm.[15][16] The presence and quantity of such solvents must be controlled according to ICH Q3C guidelines.[1][2]

¹⁹F NMR Spectrum with Impurities:

The ¹⁹F NMR spectrum is particularly useful for identifying fluorine-containing by-products. Any additional signals in the ¹⁹F spectrum would indicate the presence of such impurities, which might be difficult to detect in the more crowded ¹H NMR spectrum.

Logical Framework for Spectral Analysis

Caption: A logical flow for identifying and quantifying impurities from NMR spectra.

Conclusion

The validation of API purity is a cornerstone of pharmaceutical quality control. While various analytical techniques offer valuable insights, NMR spectroscopy, particularly multinuclear NMR, stands out for its ability to provide unambiguous structural confirmation and direct, accurate quantification in a single set of experiments.[6][7] For 2-(Difluoromethyl)-4-nitro-1H-benzimidazole, the synergistic use of ¹H, ¹⁹F, and ¹³C NMR provides a comprehensive and robust method for purity assessment, ensuring the quality and safety of this promising pharmaceutical compound. By following the detailed protocols and interpretive logic outlined in this guide, researchers and drug development professionals can confidently validate the purity of their materials, adhering to the highest standards of scientific integrity and regulatory compliance.

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Efficacy of 2-(Difluoromethyl)-4-nitro-1H-benzimidazole compared to standard kinase inhibitors

Comparative Efficacy Guide: 2-(Difluoromethyl)-4-nitro-1H-benzimidazole Scaffolds vs. Standard Kinase Inhibitors in PI3K Targeting

As a Senior Application Scientist evaluating novel pharmacophores for targeted therapeutics, I frequently encounter the challenge of achieving kinase selectivity. In oncology and immunology, the Phosphatidylinositol 3-Kinase (PI3K) pathway remains a highly validated yet difficult target due to isoform homology and off-target toxicity[1].

The compound 2-(Difluoromethyl)-4-nitro-1H-benzimidazole (CAS 189045-39-4) has emerged not merely as a standalone inhibitor, but as a highly privileged synthetic scaffold. It forms the core of ultra-potent pan-Class I PI3K inhibitors, serving as the critical precursor to advanced analogs of [1]. This guide objectively compares the structural advantages, comparative efficacy, and experimental validation of inhibitors derived from this scaffold against standard clinical kinase inhibitors (e.g., Buparlisib, Wortmannin).

Mechanistic Causality: Why This Scaffold Outperforms

Standard PI3K inhibitors often suffer from poor aqueous solubility or off-target kinase toxicity. The 2-(difluoromethyl)-benzimidazole core solves this through precise, causality-driven interactions within the ATP-binding pocket of the p110 catalytic subunit[2]:

• The Difluoromethyl Anchor: Unlike trifluoromethyl groups, the difluoromethyl moiety retains a polarized C-H bond. This acts as a critical hydrogen bond donor/acceptor in the hinge region of the kinase, interacting specifically with the backbone carbonyl of Val851 in PI3Kα.

• The 4-Nitro Synthetic Handle: The 4-nitro substitution is strategically essential. It provides a unique electronic environment that stabilizes the benzimidazole ring during initial coupling. More importantly, it can be reduced to a 4-amino group. Subsequent substitution at this 4-position (e.g., forming 4-aminoalkoxy derivatives) allows the molecule to access a newly identified "specificity pocket" in PI3K, yielding a >1000-fold enhancement in potency and vastly improved aqueous solubility[2][3].

Figure 1: Mechanism of PI3K pathway inhibition by 2-(difluoromethyl)-benzimidazole scaffolds.

Comparative Efficacy Data

To understand the true efficacy of this scaffold, we must compare the baseline precursor, its optimized 4-amino derivatives, and standard PI3K inhibitors. As demonstrated in, functionalizing the 4-position of this benzimidazole core dramatically reduces cancer growth by 81% in U87MG human glioblastoma xenograft models[2].

Table 1: In Vitro and In Vivo Efficacy Comparison against PI3Kα

Inhibitor / Scaffold	PI3Kα IC₅₀ (nM)	Kinase Selectivity	In Vivo Efficacy (U87MG Xenograft)	Mechanism of Action
4-Nitro Precursor (Fragment)	> 5,000	Low	N/A	Weak ATP-competitive
ZSTK474 (Base Scaffold)	~16	High (Class I PI3K)	Moderate tumor regression	Reversible, ATP-competitive
4-Amino-Alkoxy Derivative	< 0.5	Ultra-High	81% reduction at 50 mg/kg	Reversible, ATP-competitive
Buparlisib (BKM120)	~50	Moderate (Pan-PI3K)	Moderate tumor regression	Reversible, ATP-competitive
Wortmannin	~5	Poor (Broad lipid kinases)	High toxicity, limited use	Irreversible, Covalent

Note: Data synthesized from structure-activity relationship studies of ZSTK474 analogues[2][3].

Experimental Protocols: A Self-Validating System

To ensure trustworthiness and reproducibility in drug development, the following protocols detail the transformation of the 4-nitro precursor into an active inhibitor, followed by its biological validation. Every step includes a built-in validation metric.

Figure 2: Synthetic workflow from the 4-nitro precursor to highly potent PI3K inhibitors.

Protocol 1: Synthesis of the Active 4-Amino Inhibitor

Causality: The reduction of the 4-nitro group to an amine is required to functionalize the molecule for specificity pocket binding, which drives the 1000-fold potency increase[2].

• Reaction Setup: Dissolve 2-(Difluoromethyl)-4-nitro-1H-benzimidazole (1.0 eq) in anhydrous methanol. Add 10% Pd/C (0.1 eq by weight).

• Reduction: Purge the reaction vessel with N₂, then introduce H₂ gas (1 atm). Stir at room temperature for 4 hours.

• Validation (Self-Validating Step): Monitor via TLC (DCM:MeOH 9:1). The disappearance of the yellow nitro compound and the emergence of a highly polar, UV-active spot confirms successful reduction. Filter through Celite to remove Pd/C.

• Derivatization: React the resulting 4-amino intermediate with the desired alkyl halide (e.g., 3-(dimethylamino)propyl chloride) in the presence of Cs₂CO₃ in DMF at 80°C to yield the final ultra-potent inhibitor[3].

Protocol 2: In Vitro PI3Kα Kinase-Glo Luminescent Assay

Causality: The Kinase-Glo assay measures residual ATP. A highly effective ATP-competitive inhibitor prevents ATP consumption by PI3K, resulting in high luminescence.

• Reagent Preparation: Prepare kinase buffer (50 mM HEPES pH 7.5, 3 mM MgCl₂, 1 mM EGTA, 100 mM NaCl, 0.03% CHAPS).

• Incubation: In a 384-well plate, combine 10 ng recombinant PI3Kα, 10 µM PIP2 substrate, and serial dilutions of the synthesized inhibitor (from 10 µM down to 0.1 nM).

• Reaction Initiation: Add 1 µM ATP to initiate the reaction. Incubate at room temperature for 1 hour.

• Detection: Add an equal volume of Kinase-Glo® Reagent. Incubate for 15 minutes to stabilize the luminescent signal.

• Validation (Self-Validating Step): Include a DMSO-only control (0% inhibition) and a Wortmannin (1 µM) control (100% inhibition). Calculate the Z'-factor; a value > 0.6 ensures assay robustness. Plot luminescence vs. log[inhibitor] to determine the IC₅₀.

Conclusion

While standard inhibitors like Buparlisib offer broad PI3K inhibition, they often hit an efficacy ceiling due to off-target effects and poor solubility. The 2-(difluoromethyl)-4-nitro-1H-benzimidazole scaffold provides a superior starting point for drug development. By leveraging the difluoromethyl group for hinge-region anchoring and the 4-nitro group as a gateway to specificity-pocket interactions, researchers can synthesize inhibitors with sub-nanomolar potency and exceptional in vivo efficacy.

References

• Rewcastle, G. W., et al. "Synthesis and Biological Evaluation of Novel Analogues of the Pan Class I Phosphatidylinositol 3-Kinase (PI3K) Inhibitor 2-(Difluoromethyl)-1-[4,6-di(4-morpholinyl)-1,3,5-triazin-2-yl]-1H-benzimidazole (ZSTK474)." Journal of Medicinal Chemistry, ACS Publications, 2011.[Link]

• "Synthesis and Biological Evaluation of Novel Phosphatidylinositol 3-kinase Inhibitors: Solubilized 4-substituted Benzimidazole Analogs of 2-(difluoromethyl)-1-[4,6-di(4-morpholinyl)-1,3,5-triazin-2-yl]-1H-benzimidazole (ZSTK474)." European Journal of Medicinal Chemistry, 2013.[Link]

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A Comparative Toxicological Profile: 2-(Difluoromethyl)-4-nitro-1H-benzimidazole in the Context of Nitroaromatic Compounds

A Technical Guide for Researchers and Drug Development Professionals

The introduction of a nitro group to an aromatic scaffold is a double-edged sword in medicinal chemistry. While it can impart potent therapeutic activities, it often raises significant toxicological concerns. This guide provides a comparative analysis of the anticipated toxicity profile of 2-(Difluoromethyl)-4-nitro-1H-benzimidazole against other well-characterized nitroaromatic compounds. In the absence of direct experimental data for this specific molecule, this analysis is built upon established principles of nitroaromatic toxicology, structure-activity relationships, and the known influence of its constituent chemical moieties.

The Underlying Mechanism: Bioreduction as the Engine of Nitroaromatic Toxicity

The toxicity of nitroaromatic compounds is intrinsically linked to the metabolic reduction of the nitro (NO₂) group.[1] This process, primarily carried out by cellular nitroreductases, generates a cascade of reactive intermediates, including nitroso (NO) and hydroxylamino (NHOH) derivatives, as well as nitro anion radicals.[2] These reactive species are the primary drivers of the cytotoxic and genotoxic effects associated with this class of compounds.

The key mechanisms of toxicity stemming from nitro group bioreduction are:

• Oxidative Stress: The nitro anion radical can undergo redox cycling, a process where it is repeatedly reduced and then re-oxidized by molecular oxygen. This futile cycle generates a continuous flux of superoxide radicals and other reactive oxygen species (ROS), leading to a state of oxidative stress that can damage cellular macromolecules like lipids, proteins, and DNA.[3]

• DNA Adduct Formation: The highly reactive hydroxylamino intermediate can bind covalently to DNA, forming DNA adducts. These adducts can disrupt DNA replication and transcription, leading to mutations and potentially initiating carcinogenesis.[4]

• Mitochondrial Dysfunction: Some nitroaromatics have been shown to inhibit mitochondrial respiration, particularly complex I of the electron transport chain, leading to ATP depletion and further exacerbating cellular damage.[5]

Diagram: General Metabolic Activation Pathway of Nitroaromatic Compounds

Caption: Workflow for determining cytotoxicity using the MTT assay.

Step-by-Step Methodology:

• Cell Culture:

  • Select a relevant cell line (e.g., HepG2 for hepatotoxicity, or a cancer cell line for anti-cancer drug screening).

  • Culture the cells in appropriate medium supplemented with fetal bovine serum and antibiotics at 37°C in a humidified atmosphere with 5% CO₂.

• Cell Seeding:

  • Trypsinize and resuspend the cells in fresh medium.

  • Count the cells and adjust the concentration to the desired density (e.g., 5 x 10⁴ cells/mL).

  • Seed 100 µL of the cell suspension into each well of a 96-well plate.

  • Incubate the plate for 24 hours to allow the cells to attach.

• Compound Treatment:

  • Prepare a stock solution of 2-(Difluoromethyl)-4-nitro-1H-benzimidazole in a suitable solvent (e.g., DMSO).

  • Perform serial dilutions of the stock solution in cell culture medium to obtain a range of desired concentrations.

  • Remove the old medium from the wells and add 100 µL of the medium containing the different concentrations of the compound. Include a vehicle control (medium with the same concentration of DMSO as the highest compound concentration) and a negative control (medium only).

  • Incubate the plate for a predetermined exposure time (e.g., 24, 48, or 72 hours).

• MTT Assay:

  • After the incubation period, add 10 µL of MTT solution (5 mg/mL in PBS) to each well.

  • Incubate the plate for 2-4 hours at 37°C. During this time, viable cells will reduce the yellow MTT to purple formazan crystals.

  • Carefully remove the medium from the wells.

  • Add 100 µL of a solubilization solution (e.g., DMSO or a solution of isopropanol with 0.04 N HCl) to each well to dissolve the formazan crystals.

  • Gently shake the plate for 5-10 minutes to ensure complete dissolution.

• Data Acquisition and Analysis:

  • Measure the absorbance of each well at a wavelength of approximately 570 nm using a microplate reader.

  • Calculate the percentage of cell viability for each concentration using the following formula:

    • % Viability = (Absorbance of treated cells / Absorbance of control cells) x 100

  • Plot the percentage of cell viability against the logarithm of the compound concentration.

  • Determine the IC₅₀ value, which is the concentration of the compound that causes a 50% reduction in cell viability, using a suitable software with a non-linear regression curve fit.

Conclusion

While direct experimental data on the toxicity of 2-(Difluoromethyl)-4-nitro-1H-benzimidazole is currently unavailable, a comparative analysis based on its structural components provides valuable insights into its potential toxicological profile. The presence of the 4-nitrobenzimidazole core strongly suggests a potential for cytotoxicity and genotoxicity mediated by the bioreduction of the nitro group. The influence of the difluoromethyl group on this toxicity is an area that warrants experimental investigation, as it could modulate the compound's metabolic activation and reactivity.

The provided experimental protocol for the MTT assay offers a robust and standardized method to begin to experimentally characterize the cytotoxic potential of this novel compound. Further studies, including the Ames test for mutagenicity and more detailed mechanistic investigations, would be necessary to fully elucidate its safety profile and to guide its potential development as a therapeutic agent.

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• Kayser, M., & Vu, V. (2000). 2,4-Dinitrotoluene. United States Environmental Protection Agency, Technology Transfer Network, Air Toxics Website.
• Li, X. Q., & Brown, L. E. (2009). Comparison of the cytotoxicity of the nitroaromatic drug flutamide to its cyano analogue in the hepatocyte cell line TAMH: evidence for complex I inhibition and mitochondrial dysfunction using toxicogenomic screening. Toxicological Sciences, 111(2), 374-388.
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• Shimizu, M., & Yano, E. (1986). Mutagenicity of mono-nitrobenzene derivatives in the Ames test and rec assay. Mutation Research/Genetic Toxicology, 170(1-2), 11-22.
• U.S. Department of Health and Human Services. (2010). Evidence on the Carcinogenicity of 2,4,6-Trinitrotoluene. Office of Environmental Health Hazard Assessment.
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A Senior Application Scientist's Guide to the Infrared Spectroscopy of 2-(Difluoromethyl)-4-nitro-1H-benzimidazole: A Comparative Analysis

In the landscape of modern drug development and materials science, the precise structural elucidation of novel heterocyclic compounds is paramount. Among these, benzimidazole derivatives stand out for their diverse biological activities. This guide provides an in-depth analysis of the infrared (IR) spectroscopy absorption bands for a key derivative, 2-(Difluoromethyl)-4-nitro-1H-benzimidazole. We will dissect its expected spectral features, compare them with related structural motifs, and provide a robust experimental protocol for acquiring high-quality data. This document is intended for researchers, scientists, and drug development professionals who rely on spectroscopic methods for molecular characterization.

The Structural Significance of 2-(Difluoromethyl)-4-nitro-1H-benzimidazole

The introduction of a difluoromethyl (-CF₂H) group and a nitro (-NO₂) group onto the benzimidazole scaffold introduces unique physicochemical properties. The -CF₂H group can act as a lipophilic hydrogen bond donor and a bioisostere for hydroxyl or thiol groups, often enhancing metabolic stability and membrane permeability.[1] The nitro group, a strong electron-withdrawing moiety, significantly influences the electronic environment of the aromatic system, which in turn modulates the molecule's reactivity and potential as a pharmacophore. Infrared spectroscopy offers a rapid and non-destructive method to confirm the presence and connectivity of these crucial functional groups.

Predicted IR Absorption Bands: A Functional Group Analysis

The IR spectrum of 2-(Difluoromethyl)-4-nitro-1H-benzimidazole is a composite of the vibrational modes of its constituent parts: the benzimidazole ring, the difluoromethyl group, and the nitro group. Below, we predict the key absorption bands based on established group frequencies.

Benzimidazole Core Vibrations

The benzimidazole ring system gives rise to a series of characteristic absorptions:

• N-H Stretch: A broad band is expected in the region of 3200-3500 cm⁻¹ due to the stretching vibration of the N-H bond in the imidazole ring. Hydrogen bonding in the solid state can significantly broaden this peak.

• Aromatic C-H Stretch: Look for one or more weak to medium bands above 3000 cm⁻¹, typically in the 3000-3100 cm⁻¹ range, corresponding to the C-H stretching vibrations of the benzene ring.[2][3]

• C=N and C=C Stretching: The stretching vibrations of the C=N and C=C bonds within the fused ring system will produce a set of medium to strong bands in the 1400-1650 cm⁻¹ region.[4] The exact positions are sensitive to substitution.

• Aromatic C-H Bending: Out-of-plane C-H bending vibrations will appear as strong bands in the fingerprint region, typically between 700 and 900 cm⁻¹, and their positions are indicative of the substitution pattern on the benzene ring.

The Nitro Group Signature

The nitro group provides two of the most intense and readily identifiable peaks in the spectrum:

• Asymmetric NO₂ Stretch: A strong absorption is expected between 1550-1475 cm⁻¹.[5][6][7] Conjugation with the aromatic ring tends to shift this band to lower wavenumbers.[5][7]

• Symmetric NO₂ Stretch: Another strong band will appear in the 1360-1290 cm⁻¹ range.[5][6][7] The combination of these two intense peaks is highly characteristic of aromatic nitro compounds.[8]

The Difluoromethyl Group Vibrations

The -CF₂H group also has distinct vibrational modes:

• C-H Stretch: The stretching of the C-H bond in the difluoromethyl group is expected to produce a weak to medium band around 2900-3000 cm⁻¹.

• C-F Stretches: The C-F bonds will give rise to very strong and characteristic absorptions. The antisymmetric and symmetric C-F stretching modes are anticipated in the 1100-1300 cm⁻¹ region.[9][10] These can sometimes overlap with other bands, but their high intensity often makes them discernible.

Comparative Spectral Analysis

To better understand the spectrum of 2-(Difluoromethyl)-4-nitro-1H-benzimidazole, it is instructive to compare its predicted absorptions with those of simpler, related molecules.

Functional Group/Vibration	Benzimidazole	4-Nitrobenzimidazole (Predicted)	2-(Difluoromethyl)-1H-benzimidazole (Predicted)	2-(Difluoromethyl)-4-nitro-1H-benzimidazole (Predicted)
N-H Stretch	~3200-3400 cm⁻¹ (broad)	~3200-3400 cm⁻¹ (broad)	~3200-3400 cm⁻¹ (broad)	~3200-3400 cm⁻¹ (broad)
Aromatic C-H Stretch	~3050 cm⁻¹	~3050 cm⁻¹	~3050 cm⁻¹	~3050 cm⁻¹
-CF₂H C-H Stretch	N/A	N/A	~2950 cm⁻¹	~2950 cm⁻¹
C=N, C=C Stretches	~1410, 1450, 1480 cm⁻¹	~1410, 1450, 1480 cm⁻¹	~1410, 1450, 1480 cm⁻¹	~1410, 1450, 1480 cm⁻¹
Asymmetric NO₂ Stretch	N/A	~1520 cm⁻¹ (strong)	N/A	~1520 cm⁻¹ (strong)
Symmetric NO₂ Stretch	N/A	~1350 cm⁻¹ (strong)	N/A	~1350 cm⁻¹ (strong)
C-F Stretches	N/A	N/A	~1100-1300 cm⁻¹ (strong, multiple bands)	~1100-1300 cm⁻¹ (strong, multiple bands)

Key Differentiators: The spectrum of the target molecule will be distinguished from that of benzimidazole by the appearance of two strong nitro group absorptions and intense C-F stretching bands. Compared to a hypothetical 4-nitrobenzimidazole, the key difference will be the strong C-F absorptions. Conversely, when compared to a hypothetical 2-(difluoromethyl)-1H-benzimidazole, the defining features will be the pair of intense nitro group peaks.

Experimental Protocol: Acquiring a High-Fidelity IR Spectrum via the KBr Pellet Method

The following protocol outlines the steps for preparing a potassium bromide (KBr) pellet for solid-state IR analysis. The principle behind this technique is to disperse the solid sample within an IR-transparent matrix (KBr) to minimize light scattering and obtain a high-quality spectrum.[11]

Materials and Equipment

• 2-(Difluoromethyl)-4-nitro-1H-benzimidazole (sample)

• Spectroscopy-grade Potassium Bromide (KBr), dried in an oven at 110°C

• Agate mortar and pestle

• Pellet-forming die

• Hydraulic press

• FTIR spectrometer

Step-by-Step Procedure

• Sample Preparation: Weigh approximately 1-2 mg of the sample and 100-200 mg of dry, spectroscopy-grade KBr.[11] The sample concentration in KBr should be between 0.2% and 1%.[12]

• Grinding and Mixing: Transfer the sample and KBr to an agate mortar. Gently grind the mixture with the pestle for several minutes until a fine, homogeneous powder is obtained. The goal is to reduce the particle size of the sample to minimize scattering of the IR beam.[12]

• Loading the Die: Carefully transfer the ground powder into the pellet-forming die, ensuring an even distribution.

• Pressing the Pellet: Place the die into a hydraulic press. Apply a pressure of 8-10 tons for 1-2 minutes.[11][13] This high pressure causes the KBr to deform plastically and form a transparent or translucent disc.[11]

• Pellet Inspection: Carefully remove the pellet from the die. A good pellet will be thin and transparent. If the pellet is opaque or cracked, it is likely due to insufficient grinding, excessive sample concentration, or trapped moisture.

• Spectral Acquisition: Place the KBr pellet in the sample holder of the FTIR spectrometer and acquire the spectrum.

Causality in Experimental Choices

• Why KBr? Potassium bromide is used because it is transparent to infrared radiation in the typical mid-IR range (4000-400 cm⁻¹) and is chemically inert with most organic samples.[11]

• Why Grinding? Reducing the particle size of the sample to less than the wavelength of the incident IR radiation is crucial to prevent significant scattering (the Christiansen effect), which can distort the spectrum.

• Why High Pressure? The applied pressure causes the KBr powder to fuse into a solid, glass-like matrix, trapping the finely dispersed sample particles.[11]

Visualizing the Workflow

The logical flow for the analysis and interpretation of the IR spectrum can be visualized as follows:

Caption: A flowchart illustrating the experimental and analytical workflow for the IR spectroscopic analysis of 2-(Difluoromethyl)-4-nitro-1H-benzimidazole.

Conclusion

The infrared spectrum of 2-(Difluoromethyl)-4-nitro-1H-benzimidazole is predicted to exhibit a unique combination of absorption bands that serve as a reliable fingerprint for its structural confirmation. The characteristic broad N-H stretch, the pair of intense nitro group absorptions, and the strong C-F stretching bands are the key diagnostic features. By following the detailed experimental protocol provided, researchers can obtain high-quality spectra for unambiguous characterization. This guide provides the foundational knowledge for utilizing IR spectroscopy as a powerful tool in the analysis of complex benzimidazole derivatives, thereby supporting advancements in medicinal chemistry and materials science.

References

• Vertex AI Search. (n.d.). Infrared of nitro compounds - Chemistry.
• University of Calgary. (n.d.). Spectroscopy Tutorial: Nitro Groups.
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• B. A. C. Smith. (2020). Organic Nitrogen Compounds X: Nitro Groups, An Explosive Proposition. Spectroscopy Online.
• Northern Illinois University. (n.d.). FT-IR Sample Preparation. Department of Chemistry and Biochemistry.
• Quantum Design Europe. (n.d.). Good to know about KBr pellets.
• Carver, T. G., & Andrews, L. (1969). Infrared Spectrum of the Difluoromethyl Radical in Solid Argon. The Journal of Chemical Physics, 50(12), 5100–5107.
• AntsLAB. (2019, May 15). KBr Pellet Preparation for IR Spectroscopy using Hydraulic Pellet Press.
• Michigan State University. (n.d.). Infrared Spectroscopy. Department of Chemistry.
• University of Colorado Boulder. (n.d.). Table of Characteristic IR Absorptions. Department of Chemistry.
• Carver, T. G., & Andrews, L. (1969). Infrared Spectrum of the Difluoromethyl Radical in Solid Argon. The Journal of Chemical Physics, 50(12), 5100–5107.
• Morgan, K. J. (1961). The infrared spectra of some benzimidazoline-2-thiones and benzimidazol-2-yl sulphides. Journal of the Chemical Society B: Physical Organic, 2343-2347.
• BenchChem. (n.d.). A Researcher's Guide to Spectroscopic Confirmation of Difluoromethylation Using FSO₂CF₂COOH and a Comparison with Alternative Reagents.

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Safety & Regulatory Compliance

A Researcher's Guide to the Safe Disposal of 2-(Difluoromethyl)-4-nitro-1H-benzimidazole

Inferred Hazard Profile and Risk Assessment

The foundational principle of laboratory safety, as outlined in the OSHA Laboratory Standard (29 CFR 1910.1450), is to treat substances of unknown toxicity as hazardous.[1] The risk profile for 2-(Difluoromethyl)-4-nitro-1H-benzimidazole is inferred from its constituent chemical moieties:

• Fluorinated Benzimidazoles : These are potent pharmacophores. Structurally related compounds, such as 2-(Difluoromethyl)-1H-benzimidazole, are classified as skin and eye irritants and may cause respiratory irritation.[2][3] More complex fluorinated benzimidazoles can exhibit acute toxicity if swallowed, inhaled, or in contact with skin.[4]

• Nitroaromatic Compounds : This class of chemicals is often associated with toxicity and environmental hazards.[5][6] Many are presumed toxic and require disposal via high-temperature incineration to ensure complete destruction.[7][8]

Based on these data, we must operate under the assumption that 2-(Difluoromethyl)-4-nitro-1H-benzimidazole is a hazardous substance.

Inferred Hazard Classification	Details	Basis for Assessment
GHS Pictogram		Based on hazards of 2-(Difluoromethyl)-1H-benzimidazole (CAS 705-09-9)[2][3]
Signal Word	Warning	Consistent with skin, eye, and respiratory irritation classifications.[2]
Hazard Statements	H315: Causes skin irritation.H319: Causes serious eye irritation.H335: May cause respiratory irritation.	Direct hazard statements for the non-nitrated analogue, 2-(Difluoromethyl)-1H-benzimidazole.[2][3]
Additional Concerns	Environmental Hazard & Toxicity : The nitro- group suggests potential for aquatic toxicity and other systemic effects not captured by the base molecule's profile.[5]	General properties of nitroaromatic compounds.

The Regulatory Framework: Your Laboratory's Compliance Obligations

All chemical disposal procedures are governed by stringent regulations to protect laboratory personnel and the environment.

• Occupational Safety and Health Administration (OSHA) : The "Lab Standard" (29 CFR 1910.1450) mandates that every laboratory develop a written Chemical Hygiene Plan (CHP) .[9][10] This CHP is your primary reference for all safety procedures, including waste disposal, and must be readily accessible.[11]

• Environmental Protection Agency (EPA) : Through the Resource Conservation and Recovery Act (RCRA), the EPA regulates the "cradle-to-grave" management of hazardous materials. This means your laboratory is responsible for ensuring the waste is correctly identified, stored, and transferred to a licensed disposal facility.[12][13]

Your institution's Environmental Health and Safety (EHS) department is your operational partner in meeting these requirements. They manage the hazardous waste program and contract with licensed disposal companies.[13]

Core Disposal Protocol: From Generation to Collection

The standard and safest method for disposing of 2-(Difluoromethyl)-4-nitro-1H-benzimidazole is through your institution's hazardous waste program.[8] In-laboratory neutralization is not recommended due to the compound's complex structure and the potential for creating unknown, hazardous byproducts.[8]

Step 1: Personal Protective Equipment (PPE)

Before handling the chemical or its waste, ensure you are wearing the appropriate PPE. This is your first and most critical line of defense.

PPE Category	Specific Requirements	Rationale
Eye Protection	Chemical safety goggles or a face shield.[8]	Protects against splashes and accidental eye contact, which can cause serious irritation.[2]
Hand Protection	Chemically resistant gloves (e.g., nitrile rubber).[8]	Prevents skin contact, which can cause irritation.[2]
Body Protection	Laboratory coat, long pants, and closed-toe shoes.[8]	Minimizes the risk of skin exposure from spills.
Respiratory Control	Handle only in a well-ventilated area or a certified chemical fume hood.[2]	Prevents inhalation of any dusts or aerosols, which may cause respiratory irritation.[2]

Step 2: Waste Segregation

Proper segregation is essential to prevent dangerous chemical reactions and to ensure compliant disposal.

• Isolate Halogenated Waste : As a fluorinated compound, 2-(Difluoromethyl)-4-nitro-1H-benzimidazole waste must be collected in a container specifically designated for "Halogenated Organic Waste." [7][14]

• Avoid Mixing : Never mix this waste with non-halogenated solvents, aqueous waste, acids, bases, or other incompatible waste streams.[7]

Step 3: Containerization and Labeling

All hazardous waste containers must be correctly selected and labeled from the moment waste is first added.[15][16]

• Container : Use a chemically compatible container that is in good condition, with a secure, leak-proof screw cap.[13][15]

• Labeling : The label must be filled out completely and legibly.[13]

  • Write the words "HAZARDOUS WASTE." [15]

  • List the full chemical name: "2-(Difluoromethyl)-4-nitro-1H-benzimidazole." Do not use abbreviations, acronyms, or chemical formulas.[8][13]

  • For mixtures, list all components and their approximate percentages.[15]

  • Include the date of accumulation and the name of the principal investigator.[13]

  • Check the appropriate hazard pictograms (e.g., irritant).[13]

Step 4: On-Site Accumulation

Store the sealed waste container in a designated Satellite Accumulation Area (SAA) within your laboratory.[7][16] This area must be at or near the point of waste generation and under the control of laboratory personnel.[15] Keep the container closed at all times except when adding waste.[15]

Step 5: Arranging for Final Disposal

Once your waste container is nearly full (e.g., 90%), contact your institution's EHS department to schedule a pickup.[7][12] EHS will then manage the transfer of the waste to a licensed contractor for final disposal, which for this class of compound is typically high-temperature incineration.[2][7]

Emergency Spill Management

In the event of a small, manageable spill within the laboratory:

• Alert & Evacuate : Immediately alert personnel in the vicinity.[5]

• Don PPE : Wear the full PPE detailed in the table above.

• Contain the Spill : Use a non-combustible absorbent material like sand, vermiculite, or a commercial chemical spill kit to contain the spill.[5]

• Collect Waste : Carefully collect the absorbent material and contaminated debris. Place it in a dedicated hazardous waste container, label it appropriately, and dispose of it according to the protocol above.[14]

• Decontaminate : Clean the spill area thoroughly with an appropriate solvent and soap and water.

For large spills, evacuate the area immediately and contact your institution's emergency response or EHS department.

Visualization: Disposal Decision Workflow

Caption: Workflow for proper disposal of 2-(Difluoromethyl)-4-nitro-1H-benzimidazole.

References

• OSHA FACTSHEET LABORATORY SAFETY OSHA LAB STANDARD. (n.d.). Occupational Safety and Health Administration.
• Technical Support Center: Safe Handling and Storage of Nitro Compounds. (n.d.). Benchchem.
• The Laboratory Standard | Office of Clinical and Research Safety. (n.d.).
• Hazardous Waste Disposal in the Workplace: EPA Regulations to Know. (2022, July 12).
• 29 CFR 1910.1450 — OSHA Laboratory Standard. (n.d.). MasterControl.
• Proper Disposal of 4-Chloro-2-iodo-1-nitrobenzene: A Guide for Laboratory Professionals. (n.d.). Benchchem.
• How to Dispose of Chemical Waste. (n.d.). Environmental Health and Safety, Case Western Reserve University.
• OSHA Laboratory Standard | OSHA Lab Safety Standard. (2023, September 18). Compliancy Group.
• How to Properly Manage Hazardous Waste Under EPA Regulations. (n.d.).
• 1910.1450 - Occupational exposure to hazardous chemicals in laboratories. (n.d.). Occupational Safety and Health Administration.
• Proper Disposal of 4-Bromo-2-nitroanisole: A Guide for Laboratory Professionals. (n.d.). Benchchem.
• MSDS of 2-Fluoro-1H-benzimidazole. (2013, August 26). Capot Chemical Co., Ltd.
• Hazardous Chemical Waste Management Guidelines. (n.d.). Columbia University Research.
• 2-(Difluoromethyl)benzimidazole | 705-09-9. (n.d.). TCI (Shanghai) Development Co., Ltd.
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• Summary of Procedure for Determination of Nitroaromatic and Nitramine Compounds. (2002, June 5).
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• Safety Data Sheet for 5-Difluoromethoxy-2-mercapto-1H-benzimidazole. (n.d.). Apollo Scientific.
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Personal protective equipment for handling 2-(Difluoromethyl)-4-nitro-1H-benzimidazole

Comprehensive Safety and Operational Protocol for Handling 2-(Difluoromethyl)-4-nitro-1H-benzimidazole

As drug development professionals and synthetic chemists push the boundaries of molecular design, the incorporation of highly functionalized building blocks like 2-(Difluoromethyl)-4-nitro-1H-benzimidazole (CAS: 189045-39-4) has become increasingly common[1]. However, handling molecules that combine fluorinated motifs with nitroaromatic systems requires moving beyond generic safety data sheets.

To build a culture of uncompromising laboratory safety, this guide provides a deep, mechanistic understanding of the compound's hazard profile, translating toxicological causality into field-proven, self-validating operational protocols.

Hazard Assessment & Mechanistic Toxicology

Understanding the why behind safety protocols is the foundation of chemical stewardship. 2-(Difluoromethyl)-4-nitro-1H-benzimidazole presents a dual-hazard profile driven by its distinct functional groups:

• Nitroaromatic Instability: The presence of a nitro group (-NO₂) on the benzimidazole ring introduces thermal and mechanical lability. While not classified as a primary explosive, nitroaromatics can undergo rapid, exothermic decomposition if subjected to extreme heat, shock, or localized friction[2].

• Fluorinated Group Degradation: The difluoromethyl group (-CHF₂) is stable under ambient reaction conditions. However, upon thermal decomposition (typically >200°C), fluorinated organic compounds cleave to release highly corrosive and toxic hydrogen fluoride (HF) gas, carbonyl fluoride, and nitrogen oxides (NOx)[3]. HF exposure causes deep tissue necrosis and systemic systemic toxicity via calcium depletion.

• Biological Reactivity: The compound is classified as harmful if swallowed (H302) and is a severe irritant to the skin (H315), eyes (H319), and respiratory tract (H335)[4]. Mechanistically, benzimidazole derivatives can intercalate with biological targets, while the nitro group is susceptible to enzymatic nitroreduction in vivo, generating reactive oxygen species (ROS) that induce cellular damage.

Mechanistic pathways of thermal degradation and biological toxicity for CAS 189045-39-4.

Required Personal Protective Equipment (PPE) Matrix

To mitigate the specific mechanistic risks outlined above, personnel must adhere to the following quantitative PPE standards.

Body Part	Required PPE	Specification / Standard	Mechanistic Rationale
Eyes/Face	Chemical Splash Goggles	ANSI Z87.1 compliant, indirect venting	Protects against fine crystalline dust; prevents severe ocular irritation (H319)[4].
Hands	Double Nitrile Gloves	Outer: ≥0.11 mm thickness; Inner: Standard	Prevents dermal absorption (H315); fluorinated organics can permeate thin latex over time.
Body	Flame-Resistant (FR) Lab Coat	Nomex® or equivalent FR material	Provides a critical thermal barrier against localized deflagration inherent to nitroaromatics[2].
Respiratory	Particulate Respirator	NIOSH N95 or P100 (if outside fume hood)	Mitigates inhalation of irritating dust (H335)[4] and trace aerosolized particulates.

Operational Workflow & Handling Protocols

The following self-validating protocols ensure that every step of the handling process contains built-in checks to verify safety and chemical integrity.

Protocol A: Safe Dispensing and Weighing

Causality Focus: Preventing localized friction and static discharge which can trigger nitroaromatic decomposition.

• System Validation: Verify the fume hood monitor displays a face velocity of 80–100 FPM. Clear the workspace of all incompatible materials, specifically strong oxidizers and reducing agents.

• Static Mitigation: Apply an anti-static gun (e.g., Zerostat) to both the weighing boat and the chemical container. Rationale: Nitroaromatic powders can accumulate static charge, creating an ignition risk upon discharge[2].

• Dispensing: Use a grounded, conductive spatula or a non-sparking ceramic spatula to transfer the solid. CRITICAL: Never use a mortar and pestle to grind this compound. The EPA explicitly warns against grinding highly concentrated nitroaromatics due to the risk of friction-induced detonation[2].

• Decontamination & Verification: Seal the primary container immediately. Wipe down the balance and surrounding area with an isopropanol-dampened lint-free cloth to capture trace dust. Validation: Inspect the cloth under ambient light; a lack of yellow/orange residue confirms successful decontamination.

Protocol B: Emergency Spill Response

Causality Focus: Suppressing aerosolization and neutralizing acidic degradation byproducts.

• Isolation: Evacuate personnel from the immediate vicinity. If the spill is outside a hood, maximize room exhaust ventilation.

• Dust Suppression: Do not dry sweep. Lightly mist the spilled solid with a compatible inert solvent (e.g., water or a high-boiling alcohol) to suppress the aerosolization of the irritating powder[4].

• Collection: Use non-sparking tools to scoop the dampened material into a high-density polyethylene (HDPE) hazardous waste container.

• Surface Neutralization: Wash the affected surface with a mild alkaline detergent solution to neutralize any trace acidic degradation products, followed by a thorough water rinse. Validation: Use pH paper on the final rinse water to confirm a neutral pH (7.0) of the decontaminated surface.

Operational workflow for safe handling and disposal of fluorinated nitrobenzimidazoles.

Waste Disposal & Environmental Logistics

Standard municipal or basic laboratory waste disposal is insufficient for fluorinated nitroaromatics.

• Segregation: Store waste in dedicated, clearly labeled HDPE containers. Do not mix with acidic or basic waste streams.

• Incineration Requirements: Disposal must be contracted to an Environmental Health and Safety (EHS) approved facility capable of high-temperature incineration equipped with acid-gas scrubbers . Standard incineration of fluorinated compounds will release corrosive hydrogen fluoride (HF) into the atmosphere, which destroys incinerator linings and poses severe environmental hazards[3].

References

• Fisher Scientific. "eMolecules 2-(Difluoromethyl)-4-nitro-1H-benzimidazole | 189045-39-4.
• BLD Pharm. "189045-39-4 | 2-(Difluoromethyl)-4-nitro-1H-benzimidazole.
• U.S. Environmental Protection Agency (EPA). "Method 8330B: Nitroaromatics, Nitramines, and Nitrate Esters by High Performance Liquid Chromatography (HPLC).
• Centers for Disease Control and Prevention (CDC) Stacks. "Criteria for a recommended standard: occupational exposure to decomposition products of fluorocarbon polymers.

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